4-Amino-5-methyl-1h-pyrazole-3-carbonitrile

• CAS: 28745-14-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile

Introduction

4-Amino-5-methyl-1H-pyrazole-3-carbonitrile is a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. Its pyrazole core is a common scaffold in a wide array of biologically active molecules, and the strategic placement of amino, methyl, and carbonitrile functional groups offers versatile opportunities for synthetic modification and targeted biological interactions.[1] A thorough understanding of its physicochemical properties is paramount for its effective use in drug design, synthesis, formulation, and quality control. This guide provides a comprehensive overview of these properties, blending established data from closely related analogues with detailed, field-proven experimental protocols for their determination.

While specific experimental data for 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile is not extensively available in public literature, this guide will provide well-founded estimations based on documented values for analogous structures and established principles of physical organic chemistry. The primary focus will be on empowering the researcher to independently and accurately determine these properties through robust experimental design.

Chemical Identity and Molecular Structure

The foundational step in characterizing any chemical entity is to establish its unequivocal identity. 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile is systematically named and can be identified by several key descriptors.

Identifier	Value	Source
IUPAC Name	3-amino-5-methyl-1H-pyrazole-4-carbonitrile	[2]
CAS Number	5453-07-6	[2]
Molecular Formula	C₅H₆N₄	[2]
Molecular Weight	122.13 g/mol	[2]
Canonical SMILES	CC1=NNC(=C1C#N)N
InChI Key	CRRHJAMDQMQGKG-UHFFFAOYSA-N	[2]

The structural formula, depicted below, reveals a five-membered pyrazole ring with a methyl group at position 5, an amino group at position 4, and a carbonitrile group at position 3. The presence of both hydrogen bond donors (-NH₂ and ring N-H) and acceptors (nitrile nitrogen and ring nitrogens) suggests the potential for significant intermolecular interactions, which will influence properties like melting point and solubility.

Tautomerism: A Critical Consideration

A crucial aspect of the molecular structure of aminopyrazoles is the potential for prototropic tautomerism. The pyrazole ring can exist in different tautomeric forms depending on the position of the mobile proton. For 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile, the two most likely tautomers are the 3-amino and the 5-amino forms. Theoretical calculations and experimental data for related aminopyrazoles suggest that the 3-amino tautomer is generally more stable.[3][4] The relative populations of these tautomers can be influenced by the solvent, temperature, and the electronic nature of other substituents on the ring.[4]

Core Physicochemical Properties: Estimated Values and Rationale

The following table summarizes the estimated physicochemical properties of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile. These values are derived from data reported for structurally similar pyrazole derivatives and should be considered as a starting point for experimental verification.

Property	Estimated Value	Rationale and Comparative Insights
Melting Point (°C)	130 - 140	Based on the melting point of 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile (133 °C).[5] The absence of the phenyl group in the target molecule may slightly lower the melting point due to reduced molecular weight and van der Waals interactions.
Boiling Point (°C)	~438 (Predicted)	A predicted boiling point for a similar, larger aminopyrazole derivative is 438.5 °C.[5] Due to its smaller size, the actual boiling point of the target compound is likely to be lower but still indicative of a high-boiling liquid or solid.
Aqueous Solubility	Low to Moderate	The presence of polar functional groups capable of hydrogen bonding suggests some aqueous solubility. However, the overall heterocyclic structure can limit extensive solubility in water.
Organic Solvent Solubility	Moderately Soluble in Polar Organic Solvents	Expected to be soluble in polar aprotic solvents like DMSO and DMF, and polar protic solvents like methanol and ethanol, due to the ability to form hydrogen bonds.[6] Solubility is likely to be poor in non-polar solvents like hexanes.
pKa (acidic)	~12.2 (Predicted)	A predicted pKa for a similar aminopyrazole derivative is 12.20.[5] This reflects the acidity of the pyrazole ring N-H proton.
pKa (basic)	3-5 (Estimated)	The amino group and the pyrazole ring nitrogens are basic. The exact pKa will depend on the protonation site, with the sp² hybridized ring nitrogens being less basic than the exocyclic amino group.

Spectroscopic Profile: Elucidating the Molecular Fingerprint

Spectroscopic analysis is indispensable for confirming the identity and purity of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively.

Predicted ¹H NMR (400 MHz, DMSO-d₆) Spectral Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11.5 - 12.5	br s	1H	Pyrazole N-H
~5.5 - 6.5	br s	2H	-NH₂
~2.1	s	3H	-CH₃

Predicted ¹³C NMR (100 MHz, DMSO-d₆) Spectral Data:

Chemical Shift (δ, ppm)	Assignment
~150	C-N (amino)
~152	C-N (methyl)
~115	-C≡N
~74	C-C≡N
~11	-CH₃

Note: The chemical shifts of N-H and -NH₂ protons are highly dependent on solvent, concentration, and temperature, and often appear as broad signals.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the characteristic vibrational frequencies of the functional groups present in the molecule.

Expected IR Absorption Bands (KBr pellet, cm⁻¹):

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3450 - 3300	-NH₂	N-H stretch
3200 - 3100	N-H	N-H stretch (pyrazole ring)
~2220	-C≡N	C≡N stretch
1650 - 1600	C=N, C=C	Ring stretching
1580 - 1500	-NH₂	N-H bending

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern of the molecule.

Expected Mass Spectrum Data (Electron Ionization - EI):

• Molecular Ion (M⁺): m/z = 122

• Key Fragmentation Pathways: Loss of HCN (m/z = 95), loss of N₂ (m/z = 94), and fragmentation of the pyrazole ring.

Experimental Protocols: A Practical Guide to Characterization

This section provides detailed, step-by-step methodologies for the synthesis and determination of the key physicochemical properties of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile.

Synthesis of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile

A common and effective method for the synthesis of aminopyrazole carbonitriles involves the condensation of a suitable precursor with a hydrazine source.[7][8][9]

Protocol: Synthesis via Condensation

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (1-ethoxyethylidene)malononitrile (1 equivalent) in ethanol.

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (1.1 equivalents) dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. The product may precipitate out of solution. If not, reduce the solvent volume under reduced pressure.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash with cold ethanol. The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Caption: Workflow for solubility determination using the shake-flask method.

pKa Determination

The acid dissociation constant (pKa) is crucial for predicting the ionization state of the molecule at different pH values.

Protocol: Potentiometric Titration

• Solution Preparation: Prepare a solution of the compound of known concentration in a suitable solvent (e.g., water or a water/methanol mixture).

• Titration Setup: Place the solution in a thermostatted vessel with a calibrated pH electrode and a magnetic stirrer.

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) to determine the basic pKa, or a strong base (e.g., NaOH) to determine the acidic pKa.

• Data Acquisition: Record the pH of the solution after each addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for determining the purity of the synthesized compound.

Protocol: Reversed-Phase HPLC

• System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic modifier (e.g., acetonitrile or methanol).

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol) and dilute to an appropriate concentration for analysis.

• Injection and Detection: Inject a known volume of the sample solution and monitor the elution profile at a suitable wavelength (determined from the UV-Vis spectrum).

• Purity Calculation: The purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks in the chromatogram. [10]

Caption: Workflow for HPLC purity analysis.

Stability and Reactivity

The stability of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile is a key consideration for its storage and handling. As an aminopyrazole derivative, it is generally stable under standard laboratory conditions. However, it is important to consider potential degradation pathways.

• Oxidation: The amino group can be susceptible to oxidation, especially in the presence of strong oxidizing agents or upon prolonged exposure to air and light.

• Hydrolysis: The nitrile group can undergo hydrolysis to the corresponding carboxylic acid or amide under strong acidic or basic conditions, particularly at elevated temperatures.

The reactivity of this compound is largely dictated by its functional groups:

• Amino Group: The exocyclic amino group is nucleophilic and can undergo reactions such as acylation, alkylation, and diazotization.

• Nitrile Group: The carbonitrile can be reduced to a primary amine or hydrolyzed. It can also participate in cycloaddition reactions.

• Pyrazole Ring: The ring nitrogens can be alkylated or acylated. Electrophilic substitution on the pyrazole ring is also possible, though the position of substitution will be directed by the existing substituents.

Conclusion

References

• Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity of their sulfamide derivatives against cytosolic and transmembrane isoforms - Taylor & Francis. ([Link])

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• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines - PMC. ([Link])

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• MIT Open Access Articles Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. ([Link])

• Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst - Frontiers. ([Link])

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• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines - MDPI. ([Link])

• (PDF) 5-Amino-1-(4-nitrophenyl)-1H-pyrazole-3-carbonitrile - ResearchGate. ([Link])

• 5-Amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethylsulfinyl)pyrazole-3-carbonitrile - the NIST WebBook. ([Link])

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• 3-amino-5-(3-methylamino-propyl)-2H-pyrazole-4-carbonitrile. ([Link])

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Comprehensive Structural Analysis and Methodological Guide for 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile

Executive Summary & Pharmacophore Significance

4-Amino-5-methyl-1H-pyrazole-3-carbonitrile (CAS: 28745-14-4) is a densely functionalized heterocyclic scaffold that serves as a cornerstone in modern medicinal chemistry and agrochemical development [1]. Featuring three distinct functional groups—a primary amine, a methyl group, and a carbonitrile—arranged around a pyrazole core, this molecule acts as a highly versatile precursor. Its unique push-pull electronic distribution makes it an ideal building block for synthesizing complex bioactive fused heterocycles, such as pyrazolo[4,3-d]pyrimidines and pyrazolo-triazines, which are critical in the design of ATP-competitive kinase inhibitors [4].

Molecular Architecture and Physicochemical Profile

The pyrazole ring is a five-membered heteroaromatic system. In this specific isomer, the electron-withdrawing carbonitrile group at C3 and the electron-donating amino group at C4 create a strong electronic dipole. This specific arrangement significantly influences the molecule's reactivity, rendering the amino group less nucleophilic than typical aliphatic amines but highly optimized for targeted condensation reactions [2].

Table 1: Physicochemical Properties & Structural Causality

Property	Value	Causality / Significance
CAS Number	28745-14-4	Unique identifier specifically for the 4-amino-3-cyano isomer.
Molecular Formula	C₅H₆N₄	Dictates the exact mass (122.13 g/mol ) required for HRMS validation.
Melting Point	158–160 °C	High MP indicates strong intermolecular hydrogen bonding (N-H···N≡C) [3].
Physical State	Crystalline Solid	Facilitates high-purity isolation via thermal recrystallization.
H-Bond Donors	2	Crucial for anchoring the scaffold to target protein residues in drug design.

Synthetic Pathway and Mechanistic Causality

The synthesis of the 4-amino-3-cyano-5-methylpyrazole framework requires precise regiocontrol. While 5-aminopyrazoles are easily accessed via the condensation of malononitrile with hydrazines, the 4-amino isomer is classically synthesized via the chemoselective reduction of 3-cyano-5-methyl-4-nitropyrazole [2].

Fig 1: Chemoselective reduction pathway of the pyrazole precursor.

Standardized Experimental Protocol: Chemoselective Reduction

To ensure high scientific integrity and reproducibility, the following protocol employs a self-validating system using Iron (Fe) and Ammonium Chloride (NH₄Cl). This specific reagent combination is chosen to prevent the over-reduction of the carbonitrile group—a common failure point when using harsh catalytic hydrogenation (e.g., Pd/C with H₂ pressure).

Step-by-Step Methodology:

• Solvent Preparation & Substrate Solubilization : Suspend 3-cyano-5-methyl-4-nitropyrazole (1.0 eq) in a 3:1 mixture of Ethanol and Water. Causality: Ethanol ensures the organic substrate is fully solubilized, while water is necessary to dissolve the inorganic electrolyte (NH₄Cl), creating a homogeneous biphasic interface for the solid iron catalyst.

• Catalyst and Proton Source Addition : Add finely powdered Iron (5.0 eq) and Ammonium Chloride (2.0 eq). Causality: NH₄Cl acts as a mild, buffering proton source. It activates the iron surface for electron transfer without creating a highly acidic environment that could hydrolyze the sensitive C≡N group into an amide[2].

• Thermal Activation & Monitoring : Heat the mixture to 80 °C (reflux) for 2–4 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using EtOAc/Hexane (1:1). Causality: The reduction converts the non-polar nitro group to a highly polar amino group. This self-validating step will show the complete disappearance of the high-Rf starting material and the emergence of a low-Rf product spot, confirming reaction progression.

• Filtration & Work-up : Cool the mixture to room temperature and filter through a pad of Celite, washing with hot ethanol. Causality: Celite traps the colloidal iron oxide byproducts. Hot ethanol prevents the product from prematurely crystallizing on the filter pad, ensuring maximum yield.

• Isolation & Purification : Concentrate the filtrate under reduced pressure, extract with Ethyl Acetate, wash with brine, and dry over anhydrous Na₂SO₄. Recrystallize the crude solid from toluene. Causality: Toluene selectively dissolves organic impurities at high temperatures while allowing the highly crystalline 4-amino-5-methyl-1H-pyrazole-3-carbonitrile to precipitate upon cooling, yielding a spectroscopically pure solid [3].

Structural Elucidation & Spectroscopic Validation

Validating the structure of 4-amino-5-methyl-1H-pyrazole-3-carbonitrile requires a multi-modal analytical approach to confirm that the functional groups survived the reduction process intact.

Fig 2: Multi-modal spectroscopic workflow for structural validation.

Table 2: Key Spectroscopic Assignments & Causality

Technique	Signal / Peak	Assignment	Structural Causality
¹H NMR (DMSO-d₆)	~2.20 ppm (s, 3H)	C5-Methyl (-CH₃)	Appears as a sharp singlet due to magnetic isolation from other protons on the pyrazole ring.
¹H NMR (DMSO-d₆)	~4.80 ppm (br s, 2H)	C4-Amino (-NH₂)	Broadened by the quadrupolar relaxation of the nitrogen nucleus; exchangeable with D₂O.
¹H NMR (DMSO-d₆)	~12.5 ppm (br s, 1H)	Pyrazole N-H	Highly deshielded due to ring aromaticity; tautomeric exchange broadens the signal.
FT-IR (KBr)	~2230 cm⁻¹	Nitrile (C≡N)	Sharp, distinct stretch confirming the carbonitrile group survived the reduction protocol.
FT-IR (KBr)	3400, 3320 cm⁻¹	Amine (N-H)	Primary amine symmetric and asymmetric stretching vibrations.
ESI-MS	m/z 123.1	[M+H]⁺	Validates the exact molecular weight of the intact, protonated molecule.

Downstream Applications in Drug Discovery

The 4-amino-5-methyl-1H-pyrazole-3-carbonitrile scaffold is a privileged structure in pharmacology. By cyclizing the C4-amine and C3-nitrile groups with appropriate electrophiles (e.g., formic acid or formamidine), chemists can synthesize pyrazolo[3,4-d]pyrimidines. These bicyclic systems act as bioisosteres of endogenous purines (like adenine) and function as highly potent, competitive inhibitors of ATP in various receptor tyrosine kinases (such as EGFR and ErbB2), making them invaluable in the development of targeted oncology therapies[4].

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• Dictionary of Organic Compounds (Eighth Supplement) . Chemistry Chemists. Available at: [Link][2]

• Novel pyrazolo[3,4-d]pyrimidines: design, synthesis, anticancer activity . Taylor & Francis Online. Available at: [Link][3]

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Introduction: The Dynamic Nature of a Privileged Scaffold

An In-Depth Technical Guide to Tautomerism in Aminopyrazoles: From Fundamental Principles to Drug Discovery Implications

Pyrazoles are a cornerstone of medicinal chemistry, forming the structural basis of numerous approved drugs, including the anti-inflammatory celecoxib and the anti-cancer agent crizotinib.[1] The introduction of an amino group to this versatile heterocycle creates the aminopyrazole scaffold, a building block of immense value in drug discovery due to its ability to form key hydrogen bond interactions with biological targets.[1] However, the aminopyrazole core possesses a subtle yet profound structural characteristic that can dramatically influence its reactivity, physicochemical properties, and biological activity: prototropic tautomerism.[1][2]

This phenomenon, where a molecule exists as a dynamic equilibrium of two or more structural isomers that readily interconvert through the migration of a proton, is a critical consideration for any researcher working with these compounds.[3][4] Misinterpreting or overlooking the predominant tautomeric form can lead to flawed structure-activity relationship (SAR) models, unpredictable synthetic outcomes, and wasted resources in drug development campaigns.

This guide provides a comprehensive exploration of tautomerism in aminopyrazoles, designed for researchers, medicinal chemists, and drug development professionals. We will move beyond a simple description of the possible forms to provide a detailed analysis of the underlying factors that govern the tautomeric equilibrium. We will present field-proven experimental and computational protocols for characterizing these systems and conclude by examining the critical implications of tautomerism on receptor binding and drug design.

The Tautomeric Landscape of Aminopyrazoles

For an unsubstitued 3(5)-aminopyrazole, the tautomerism is primarily a competition between two major forms arising from the movement of a proton between the two ring nitrogen atoms, a process known as annular tautomerism.[2][5]

Annular Tautomerism: The 3-Amino vs. 5-Amino Equilibrium

The principal tautomeric equilibrium in 3(5)-aminopyrazoles is the interconversion between the 3-amino-1H-pyrazole and the 5-amino-1H-pyrazole forms.[2][5] Theoretical calculations, supported by experimental data, consistently show that for the unsubstituted parent compound, the 3-aminopyrazole (3AP) tautomer is thermodynamically more stable than the 5-aminopyrazole (5AP) tautomer.[6][7] The calculated energy difference is approximately 10.7 kJ mol⁻¹, a significant margin that dictates a strong preference for the 3AP form in the gas phase.[6][7]

This preference is attributed to a combination of electronic and electrostatic factors, including favorable interactions between the lone pair of the exocyclic amino group and the π-system of the pyrazole ring in the 3AP form.[6]

Caption: The tautomeric forms of 3(5)-aminopyrazole.

Side-Chain Tautomerism: The Unfavored Imino Forms

In theory, the exocyclic amino group could also participate in proton exchange, leading to the formation of imino tautomers.[2][5] However, extensive experimental and theoretical studies have concluded that these imino forms are significantly less stable and are generally not observed.[2][8] The aromaticity of the pyrazole ring would be disrupted in the imino forms, creating a substantial energetic penalty. Therefore, for all practical purposes in drug design and synthesis, only the annular tautomerism between the 3-amino and 5-amino forms needs to be considered.[5][8]

Factors Governing the Tautomeric Equilibrium

The ~10.7 kJ mol⁻¹ energy gap between the 3-amino and 5-amino tautomers is not immutable. It is a finely balanced equilibrium that can be significantly shifted—or even reversed—by both intrinsic (substituent) and extrinsic (environmental) factors.[2]

Intrinsic Factors: The Role of Substituents

The electronic nature of other substituents on the pyrazole ring is a primary determinant of the tautomeric preference.[2][7]

• Electron-Donating Groups (EDGs): Substituents like -NH₂, -OH, -CH₃, and halogens (F, Cl), which donate electron density to the ring, tend to stabilize the 3-amino tautomer .[2][6][7] This stabilization arises from favorable electronic interactions where the electron-rich substituent at position 3 enhances the stability of the N-H bond at the adjacent N1 position.

• Electron-Withdrawing Groups (EWGs): Conversely, strong σ- or π-acceptor groups like -CHO, -COOH, -NO₂, and -CF₃ tend to stabilize the 5-amino tautomer .[2][7][9] Placing an EWG at position 3 would destabilize the N-H at N1, thus the system rearranges to place the proton on N2, resulting in the 5-amino tautomer. For instance, studies on 3,5-disubstituted pyrazoles have shown that when a carbonyl-containing group is present, the more electron-withdrawing substituent stabilizes the 3-tautomer (meaning the EWG is at position 5 relative to the NH).[2] In another example, introducing an electron-withdrawing cyano (-CN) group at the C4 position was found to increase the proportion of the 5-amino form.[2][10]

Substituent at C4/C5	Electronic Effect	Favored Tautomer	Rationale
-NH₂, -OH, -CH₃	Electron-Donating	3-Amino	EDG at C3/C5 stabilizes the adjacent N1-H tautomer.[2][7]
-NO₂, -COOH, -CF₃	Electron-Withdrawing	5-Amino	EWG at C3/C5 destabilizes the adjacent N1-H tautomer, favoring the N2-H form.[2][7]
-CN (at C4)	Electron-Withdrawing	5-Amino	EWG at C4 inverts the typical preference, favoring the 5-amino form.[2][10]
Aryl (e.g., Phenyl)	Varies with substitution	Dependent on aryl EWG/EDG	The tautomeric equilibrium constant (KT) for 3(5)-amino-5(3)-arylpyrazoles follows a Hammett relationship.[8]

Extrinsic Factors: The Influence of the Environment

• Solvent Effects: The polarity and hydrogen-bonding capability of the solvent can dramatically alter the tautomeric ratio.[2][11] In a study of 4-substituted aminopyrazoles, the 3-amino tautomer was favored in the gas phase, but in a polar aprotic solvent like DMSO, the ratio inverted, with the 5-amino form becoming dominant, particularly when an EWG was at C4.[2][10] This is because solvents can selectively stabilize one tautomer over another through dipole-dipole interactions or hydrogen bonding. Water, in particular, has been shown to lower the energy barrier for proton transfer between tautomers by forming stabilizing hydrogen bond bridges.[2]

• Solid-State Effects: In the solid state, the observed tautomer is often the one that forms the most stable crystal lattice. This is governed by intermolecular interactions, primarily hydrogen bonding.[8] It is not uncommon for a single, specific tautomer to be exclusively present in the crystal, even if a mixture exists in solution.[8][10] For example, 4-substituted 3(5)-aminopyrazoles were found to exist exclusively as the 3-amino tautomers in the solid state.[10] In some rare cases, both tautomers have been observed to co-crystallize.[8][12] This highlights the necessity of solid-state characterization, as the conformation relevant for solid dosage forms may differ from the solution-phase conformation relevant for initial binding studies.

Analytical and Computational Characterization of Tautomers

Determining the predominant tautomeric form and the equilibrium constant (KT) is not merely an academic exercise; it is a prerequisite for rational drug design. A multi-pronged approach combining spectroscopic and computational methods is essential for a comprehensive understanding.

Caption: Workflow for the comprehensive characterization of aminopyrazole tautomers.

NMR Spectroscopy: The Primary Tool for Solution-State Analysis

NMR is the most powerful technique for studying tautomeric equilibria in solution.[10][13] Since the proton exchange between annular tautomers can be fast on the NMR timescale, a single set of averaged signals is often observed at room temperature.[14]

Key Experimental Protocol: Variable-Temperature (VT) NMR

The causality behind using VT-NMR is to manipulate the rate of tautomeric interconversion relative to the NMR timescale. By lowering the temperature, the exchange can be slowed sufficiently to "freeze out" the individual tautomers, allowing for their independent observation and quantification.[14]

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5-10 mg of the aminopyrazole derivative in a suitable deuterated solvent (e.g., DMSO-d₆, CD₂Cl₂) in an NMR tube. Choose a solvent with a low freezing point and high boiling point to allow for a wide temperature range.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K). Note the chemical shifts and line shapes. A broad signal in the 10-14 ppm range is characteristic of the pyrazole N-H proton.[14]

• D₂O Exchange (Validation): To confirm the N-H peak, add a drop of D₂O, shake vigorously, and re-acquire the spectrum. The N-H signal should disappear or significantly diminish, validating its assignment.[14]

• Low-Temperature Acquisition: Cool the sample in the spectrometer in decrements of 10-20 K. Allow the temperature to equilibrate for 5-10 minutes at each step before acquiring a spectrum.

• Observation: Observe the spectra for signal decoalescence. As the exchange slows, averaged peaks will broaden, then split into two distinct sets of signals corresponding to the 3-amino and 5-amino tautomers.

• Quantification: Once two distinct sets of signals are resolved at a low temperature, integrate non-overlapping peaks for each tautomer. The ratio of the integrals directly corresponds to the tautomeric ratio (KT) at that temperature.

• 2D NMR Confirmation: At the low temperature where tautomers are resolved, acquire 2D NMR spectra (HSQC, HMBC) to unambiguously assign all ¹H and ¹³C signals for each distinct tautomer, confirming their structures.[14]

X-ray Crystallography: The Gold Standard for the Solid State

X-ray crystallography provides definitive, unambiguous structural evidence of the tautomeric form present in the solid state.[2] It reveals not only the connectivity but also the precise bond lengths, bond angles, and intermolecular interactions (like hydrogen bonds) that stabilize a particular tautomer in the crystal lattice.[8] This information is invaluable for understanding solid-state properties and for validating computational models.

Computational Chemistry: A Predictive and Explanatory Framework

Quantum chemical calculations, particularly Density Functional Theory (DFT), are indispensable for predicting the relative stabilities of tautomers and for rationalizing experimental findings.[6][10]

Key Computational Workflow:

• Structure Generation: Build the 3D structures of all possible tautomers (3-amino and 5-amino).

• Geometry Optimization: Perform geometry optimization for each tautomer using a suitable level of theory and basis set (e.g., B3LYP/6-311++G(d,p) is commonly used).[6] This finds the lowest energy conformation for each.

• Frequency Calculation: Perform frequency calculations on the optimized geometries to confirm they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (Gibbs free energy, G).

• Relative Stability: The difference in Gibbs free energy (ΔG) between the tautomers indicates their relative stability. A lower G value signifies a more stable tautomer.

• Solvent Modeling: To simulate solution-phase behavior, repeat the calculations incorporating a solvent model, such as the Polarizable Continuum Model (PCM).[10] This provides a more accurate prediction of tautomeric preference in different solvents.

• Spectra Prediction: Use methods like GIAO to calculate NMR chemical shifts. Comparing these calculated shifts with experimental data is a powerful way to assign spectra and validate the computational model.[13]

Implications in Drug Discovery and Development

The tautomeric state of an aminopyrazole is not a trivial detail; it fundamentally defines the molecule's identity and its interactions.

Caption: Impact of tautomerism on receptor-ligand interactions.

• Receptor-Ligand Interactions: The 3-amino and 5-amino tautomers present different hydrogen bond donor/acceptor patterns to a biological target. The position of the pyrazole N-H proton (the donor) and the lone pair on the sp² nitrogen (the acceptor) are switched. If a key interaction for binding affinity involves one of these atoms, the two tautomers will have vastly different binding energies. A drug designed based on the wrong tautomer is likely to fail.

• Physicochemical Properties: Tautomerism influences a molecule's pKa, which in turn affects its ionization state at physiological pH. This has direct consequences for solubility, lipophilicity (LogP/LogD), and membrane permeability—all critical parameters for oral bioavailability and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

• Metabolic Stability: The different electronic distributions and steric environments of the two tautomers can expose different sites to metabolic enzymes like Cytochrome P450s. One tautomer might be rapidly metabolized while the other is stable, drastically affecting the drug's in vivo half-life.[7]

Conclusion and Future Outlook

Tautomerism in aminopyrazoles is a fundamental property that must be proactively addressed in any research or development program. The assumption of a single, static structure is a perilous oversimplification. The 3-amino tautomer is generally the most stable form for the parent system, but this preference is highly sensitive to substitution and environment.

A rigorous, integrated approach using VT-NMR, X-ray crystallography, and validated computational modeling is not just recommended—it is essential for accurately defining the system. By understanding and controlling the tautomeric equilibrium, researchers can build more accurate SAR models, design more potent and specific ligands, and develop drug candidates with more predictable and favorable physicochemical and pharmacokinetic profiles. The dynamic interplay of structure and environment in these privileged scaffolds will continue to be a rich area of investigation, promising new insights for the design of next-generation therapeutics.

References

• Pereira, M.M.A., et al. (2022). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC - NIH.
• Fausto, R., et al. (2021). Structure and IR Spectra of 3(5)
• Emelina, E.E., et al. (2014). Structure and tautomerism of 4-substituted 3(5)-aminopyrazoles in solution and in the solid state: NMR study and Ab initio calculations.
• Sabatino, P., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC.
• Foces-Foces, C., et al. (2001). Structure and Tautomerism of 3(5)Amino5(3)-arylpyrazoles in the Solid State and in Solution: An X-Ray and NMR Study.
• BenchChem. (n.d.). Comparison of the stability of different substituted aminopyrazoles. BenchChem.
• Katritzky, A.R. (1965).
• Wikipedia. (n.d.). Tautomer. Wikipedia.
• Elguero, J., et al. (n.d.). Tautomerism of heterocycles: Five-membered rings with one heteroatom.
• Katritzky, A.R., et al. (1991).

• Campillo, N., et al. (1998). Solvent effect on the tautomerism of 4-aminopyrazino[2,3-c][2][6][7]thiadiazine 2,2-dioxides. J. Chem. Soc., Perkin Trans. 2.

• Gawinecki, R., et al. (2019). Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups. Molecules.
• Pereira, M.M.A., et al. (2022). Structure and Chemistry of 3(5)-Substituted Pyrazoles. Encyclopedia.pub.
• Elguero, J., et al. (2015). Tautomerism: A Historical Perspective. Wiley-VCH.
• Alkorta, I., et al. (n.d.). Theoretical calculations on pyrazole derivatives. Part 2. Effect of cationic C-substituents (NH3+ and N2+) on the basicity and tautomerism of pyrazoles. Journal of the Chemical Society, Perkin Transactions 2.
• Gawinecki, R., et al. (2019). Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups. MDPI.
• Al-Sehemi, A.G., et al. (2022). Tautomerism and antioxidant activity of some 4-acylpyrazolone-based Schiff bases: a theoretical study. PMC.
• Butler, R.N., et al. (1998). The first example of tautomerism in 2-aminopyrroles: effect of structure and solvent.
• Abboud, J.L.M., et al. (n.d.). Basicity of pyrazoles. New Journal of Chemistry.
• Elguero, J., et al. (2006). The use of NMR spectroscopy to study tautomerism. Progress in Nuclear Magnetic Resonance Spectroscopy.
• Mereiter, K., et al. (2004). SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES. HETEROCYCLES.
• Lim, F.P.L., et al. (2019). A new practical synthesis of 3-amino-substituted 5-aminopyrazoles and their tautomerism. Tetrahedron.
• Priede, M., et al. (2022). Crystal structure and Hirshfeld surface analysis of bis(3-aminopyrazole-κN1)bis(3-aminopyrazole-κN2)bis(nitrato-κO)copper(II).
• Yathirajan, H.S., et al. (2014). Two tautomers in the same crystal: 3-(4-fluorophenyl)-1H-pyrazole and 5-(4-fluorophenyl). PMC.
• Senthilkumar, K., & Kolandaivel, P. (n.d.). Density functional theory (DFT) studies on the tautomerism of Cyanuric acid in gas phase and in solution. Journal of Chemical and Pharmaceutical Research.
• BenchChem. (n.d.).
• Carr, S.M. (2024). Tautomeric Shifts II: amino and imino bases. Memorial University of Newfoundland.
• Stanovnik, B., & Svete, J. (2012). ChemInform Abstract: Pyrazol-5-ones: Tautomerism, Synthesis and Reactions.

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Protocols & Analytical Methods

Application Note: Synthesis of 6-Methyl-1H-pyrazolo[3,4-d]pyrimidine Scaffolds from 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile

Abstract

The pyrazolo[3,4-d]pyrimidine core is a privileged scaffold in medicinal chemistry, acting as a purine bioisostere that has led to the development of numerous potent therapeutic agents, particularly in oncology as kinase inhibitors.[1][2] This application note provides a detailed guide for the synthesis of key pyrazolo[3,4-d]pyrimidine derivatives starting from the versatile and commercially available building block, 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile. We present two robust and distinct protocols for the cyclization of the pyrimidine ring: (1) a high-temperature condensation with formamide to yield the 4-amino derivative, and (2) a reflux with formic acid to produce the 4-oxo analogue. This guide emphasizes the mechanistic rationale behind each protocol, offers step-by-step experimental procedures, and provides insights into process optimization and characterization.

Introduction: The Significance of Pyrazolo[3,4-d]pyrimidines

The structural resemblance of pyrazolo[3,4-d]pyrimidines to adenine allows them to function as competitive inhibitors at the ATP-binding sites of various enzymes, most notably protein kinases.[2][3] This has established them as a cornerstone in the design of targeted therapies for cancer, inflammation, and other diseases.[4][5] The starting material, 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile, is an ideal precursor for building this bicyclic system. It contains an ortho-amino-nitrile arrangement, a classic setup for annulation reactions to form a fused pyrimidine ring. The choice of the one-carbon electrophile for cyclization dictates the final functionality at the C4 position, which is a critical vector for further chemical modification and for establishing key interactions with biological targets.

Synthetic Strategies and Mechanistic Overview

The conversion of an ortho-amino-nitrile, such as our starting material, into a pyrazolo[3,4-d]pyrimidine hinges on the introduction of a single carbon atom to form the C4 position of the pyrimidine ring. The reaction proceeds via an initial reaction at the more nucleophilic 5-amino group, followed by an intramolecular cyclization involving the 3-carbonitrile. The two primary methods detailed here use formamide and formic acid, respectively, to achieve this transformation, albeit with different outcomes.

Figure 1: Key synthetic routes from the aminopyrazole precursor.

• Formamide Route: Formamide serves a dual role as both the carbon source and the solvent. At high temperatures, it is believed to generate a formamidine intermediate with the 5-amino group of the pyrazole. This intermediate then undergoes a thermally-driven intramolecular cyclization, where the nitrile nitrogen attacks the formamidine carbon, followed by tautomerization to yield the aromatic 4-amino-pyrazolo[3,4-d]pyrimidine. This is a highly efficient one-pot method for producing 4-amino substituted analogs.[1][6]

• Formic Acid Route: Refluxing in formic acid first leads to the N-formylation of the 5-amino group. The acidic conditions promote the subsequent intramolecular cyclization of the N-formyl intermediate onto the nitrile group. The resulting imine is then hydrolyzed upon workup to afford the thermodynamically stable 6-methyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. This method is preferred when the 4-oxo derivative is the desired target, which can be a crucial intermediate for further reactions like chlorination to install a leaving group.[7]

Experimental Protocols

Protocol 1: Synthesis of 4-Amino-6-methyl-1H-pyrazolo[3,4-d]pyrimidine

This protocol details the one-pot cyclization using formamide, a common and effective method for obtaining the 4-amino substituted product.[6]

Reagent Table

Reagent	MW ( g/mol )	M-equiv	Amount (mmol)	Mass/Volume
4-Amino-5-methyl-1H-pyrazole-3-carbonitrile	136.14	1.0	10.0	1.36 g
Formamide	45.04	Solvent	-	20 mL

Step-by-Step Procedure

• To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile (1.36 g, 10.0 mmol).

• Add formamide (20 mL) to the flask.

• Heat the reaction mixture to 180-190 °C with stirring.

• Maintain the reaction at this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of Dichloromethane:Methanol (9:1).

• After completion, allow the reaction mixture to cool to room temperature. A precipitate will form.

• Pour the cooled mixture into 50 mL of cold water and stir for 30 minutes.

• Collect the solid precipitate by vacuum filtration and wash the filter cake thoroughly with cold water (2 x 20 mL).

• Dry the product under vacuum at 60 °C to afford 4-Amino-6-methyl-1H-pyrazolo[3,4-d]pyrimidine as a solid.

Expected Outcome & Characterization

• Yield: 85-95%

• Appearance: Off-white to pale yellow solid.

• Characterization: The structure can be confirmed by NMR spectroscopy. A similar, related compound, 6-methyl-1-(2,4-dinitrophenyl)-1H-pyrazolo[3,4-d] pyrimidin-4(5H)-one, shows a characteristic methyl singlet around δ 2.44 ppm in ¹H NMR.[8] The final amino-product should show characteristic signals for the pyrazole proton, the amino protons, and the methyl group.

Protocol 2: Synthesis of 6-Methyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

This protocol describes the cyclization using formic acid to yield the 4-oxo analogue, a key intermediate for further diversification.[7]

Reagent Table

Reagent	MW ( g/mol )	M-equiv	Amount (mmol)	Mass/Volume
4-Amino-5-methyl-1H-pyrazole-3-carbonitrile	136.14	1.0	10.0	1.36 g
Formic Acid (85-90%)	46.03	Solvent	-	30 mL

Step-by-Step Procedure

• Place 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile (1.36 g, 10.0 mmol) in a 100 mL round-bottom flask fitted with a reflux condenser and a magnetic stirrer.

• Add formic acid (30 mL) to the flask.

• Heat the mixture to reflux (approx. 100-110 °C) and maintain for 7-10 hours. Monitor the reaction by TLC [Ethyl Acetate:Hexane (1:1)].

• Upon completion, cool the reaction mixture to room temperature.

• Slowly pour the cooled solution into a beaker containing 100 mL of ice-cold water with gentle stirring. A precipitate will form.

• Stir the resulting suspension for 30 minutes in an ice bath to ensure complete precipitation.

• Collect the precipitate by vacuum filtration, washing thoroughly with cold water (2 x 25 mL) to remove any residual formic acid.

• Dry the solid product under vacuum. If necessary, recrystallize from ethanol or an ethanol/water mixture.

Expected Outcome & Characterization

• Yield: 80-90%

• Appearance: White to off-white crystalline solid.

• Characterization: The structure is confirmed by spectroscopic methods. The ¹H NMR spectrum of a related structure, 3-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one, shows characteristic signals including a methyl singlet at δ 2.52 ppm, aromatic protons, and a broad singlet for the pyrimidine NH proton at δ 12.34 ppm.[7] The IR spectrum should show a prominent C=O stretch around 1650 cm⁻¹.[8]

General Workflow and Troubleshooting

The overall process for both protocols is straightforward and follows a standard synthetic chemistry workflow.

Figure 2: Standard laboratory workflow for synthesis and analysis.

Practical Insights & Troubleshooting:

• Monitoring: Both reactions can appear dark. It is crucial to use TLC to accurately determine the point of completion. Spot the reaction mixture alongside the starting material. The disappearance of the starting material spot and the appearance of a new, more polar (for the 4-oxo) or differently retained (for the 4-amino) product spot indicates progress.

• Purity: If the final product from the formic acid route is not sufficiently pure after precipitation, recrystallization from ethanol is highly effective. For the formamide route, washing thoroughly with water is key to removing residual high-boiling solvent.

• Safety: Both formamide and formic acid are corrosive and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. High-temperature reactions should be conducted with care.

Conclusion

4-Amino-5-methyl-1H-pyrazole-3-carbonitrile serves as an excellent and cost-effective starting point for the synthesis of medicinally relevant 6-methyl-1H-pyrazolo[3,4-d]pyrimidine derivatives. By selecting either formamide or formic acid as the cyclizing agent, researchers can selectively and efficiently produce either the 4-amino or 4-oxo analogues, respectively. These protocols are robust, high-yielding, and readily scalable, providing a reliable foundation for library synthesis and the development of novel therapeutic candidates.

References

• Falchi, A., et al. (2014). Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. ACS Publications. Available at: [Link]

• Ghareb, N., et al. (2013). Medicinal attributes of pyrazolo[3,4-d]pyrimidines: a review. PubMed. Available at: [Link]

• Jain, A., et al. (2023). MEDICINAL IMPORTANCE OF PYRAZOLO [3,4-D] PYRIMIDINE AND ITS DERIVATIVES: A REVIEW. ResearchGate. Available at: [Link]

• Unknown Author. (n.d.). 4-Amino-Substituted Pyrazolo[3,4-d]Pyrimidines: Synthesis and Biological Properties. ResearchGate. Available at: [Link]

• Patel, K. D., et al. (n.d.). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. ijcasonline.com. Available at: [Link]

• Bouchal, B., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI. Available at: [Link]

• Abdel-Ghani, T. M., et al. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][3][9]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Publishing. Available at: [Link]

• Dave, J. R., et al. (2015). Synthesis of some novel pyrazolo[3,4-d] pyrimidin-4(5H)-one derivatives as potential antimicrobial agent. PMC. Available at: [Link]

• El-Sayed, M. A.-A., et al. (2012). Synthesis of Some New Pyrazolo[3,4-d]pyrimidin-4-amines. Asian Journal of Chemistry. Available at: [Link]

• Elmaati, T. M. A., et al. (2003). Heterocyclic o-Aminonitriles: Preparation of Pyrazolo[3,4-d]-pyrimidines with Modification of the Substituents at the 1-Position. PMC. Available at: [Link]

• Sghaier, I., et al. (2012). Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity of their sulfamide derivatives against cytosolic and transmembrane isoforms. Taylor & Francis Online. Available at: [Link]

• Wang, Z., et al. (2022). Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles from N-Tosylhydrazones and Its Application in the Preparation of Ibrutinib. The Journal of Organic Chemistry. Available at: [Link]

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Application Note: Cyclocondensation Reactions of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile

Executive Summary & Chemical Rationale

4-Amino-5-methyl-1H-pyrazole-3-carbonitrile (CAS: 28745-14-4) is a highly versatile, bifunctional building block utilized extensively in medicinal chemistry and drug development. The spatial proximity of its electron-rich 4-amino group and its electrophilic 3-cyano carbon establishes a privileged scaffold for the regioselective construction of fused heterocyclic systems.

Unlike 5-amino-4-cyanopyrazoles—which cyclize to form the common pyrazolo[3,4-d]pyrimidine core found in drugs like allopurinol—the unique substitution pattern of 4-amino-5-methyl-1H-pyrazole-3-carbonitrile strictly dictates the formation of pyrazolo[4,3-d]pyrimidines and pyrazolo[4,3-d][1,2,3]triazines [1]. This [4,3-d] topology provides access to unique purine isosteres with distinct hydrogen-bonding networks, making them highly valuable as kinase inhibitors, phosphodiesterase (PDE) inhibitors (e.g., sildenafil analogs), and potential therapeutic agents for acute lung injury[2][3].

Mechanistic Insights: The Causality of Cyclocondensation

The cyclocondensation of 4-amino-3-cyanopyrazoles is driven by the synergistic reactivity of its adjacent functional groups. The mechanism generally proceeds via a two-step cascade:

• Intermolecular Nucleophilic Attack : The primary 4-amino group acts as the initiating nucleophile due to its high electron density, attacking an external electrophile (e.g., the carbonyl carbon of formamide, or the central carbon of an isothiocyanate).

• Intramolecular Electrophilic Trapping : The resulting intermediate (such as a formamidine or thiourea derivative) undergoes rapid intramolecular cyclization. A nitrogen atom from the newly formed functional group attacks the adjacent 3-cyano carbon, followed by hydrolysis or a Dimroth-type rearrangement to yield the thermodynamically stable fused ring system[1].

In the case of diazotization, the 4-amino group is converted into a highly reactive diazonium salt. The spatial proximity of the 3-cyano group allows for immediate intramolecular capture by the diazonium nitrogen, bypassing intermolecular intermediates to directly form the pyrazolo[4,3-d][1,2,3]triazin-4-one scaffold[4].

Logical Workflow of Cyclocondensation Pathways

Divergent cyclocondensation pathways of 4-amino-5-methyl-1H-pyrazole-3-carbonitrile.

Reaction Optimization & Quantitative Data

To facilitate rapid protocol adoption, the following table summarizes the optimized reaction parameters for synthesizing the three primary fused scaffolds derived from 4-amino-5-methyl-1H-pyrazole-3-carbonitrile.

Target Scaffold	Reagent / Electrophile	Solvent System	Temp (°C)	Time (h)	Typical Yield (%)
Pyrazolo[4,3-d]pyrimidin-7(6H)-one	Formamide (Excess)	Neat	180	4 - 6	75 - 82%
Pyrazolo[4,3-d][1,2,3]triazin-4(3H)-one	NaNO₂ / HCl	H₂O / AcOH	0 - 5	1 - 2	85 - 90%
Pyrazolo[4,3-d]pyrimidine-5-thione	Phenyl isothiocyanate	Pyridine	115	6 - 8	65 - 70%
Ethyl pyrazolo[4,3-d]pyrimidine-7-ether	Triethyl orthoformate	Acetic Anhydride	140	12	60 - 65%

Detailed Experimental Protocols

Protocol A: Synthesis of 5-Methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one

Objective: Construct the purine-isostere pyrazolo-pyrimidine core via formamide cyclocondensation.

• Reaction Setup : Charge a 50 mL round-bottom flask with 4-amino-5-methyl-1H-pyrazole-3-carbonitrile (1.0 g, 8.19 mmol) and formamide (10 mL).

  • Causality: Formamide acts as both the electrophilic C1 donor and the high-boiling solvent, driving the equilibrium of the condensation forward through Le Chatelier's principle.

• Thermal Cyclization : Equip the flask with a reflux condenser and heat the mixture to 180°C in an oil bath for 4 to 6 hours.

  • Causality: High thermal energy is strictly required to overcome the activation barrier for the intramolecular cyclization of the intermediate formamidine onto the highly stable nitrile group.

• Validation Checkpoint (In-Process) : Monitor the reaction via TLC (DCM:MeOH 9:1). The reaction is complete when the starting material spot ( Rf​ ~0.4) disappears, and a new, highly UV-active spot ( Rf​ ~0.2) appears.

• Workup & Precipitation : Cool the reaction mixture to room temperature and pour it slowly into 50 mL of crushed ice water under vigorous stirring.

  • Causality: The sudden drop in temperature and the high polarity of water force the hydrophobic fused heterocyclic product to precipitate out of the formamide solution.

• Isolation : Filter the resulting off-white precipitate under vacuum, wash thoroughly with cold water to remove residual formamide, and recrystallize from ethanol to yield the pure product.

Protocol B: Synthesis of 5-Methyl-1H-pyrazolo[4,3-d][1,2,3]triazin-4(3H)-one

Objective: Construct a triazine-fused system via diazotization and intramolecular nitrile capture.

• Diazotization Setup : Suspend 4-amino-5-methyl-1H-pyrazole-3-carbonitrile (1.0 g, 8.19 mmol) in a mixture of glacial acetic acid (5 mL) and 6N HCl (10 mL). Cool the suspension to 0–5°C using an ice-salt bath.

  • Causality: The acidic environment protonates the amine for diazotization, while the strict 0–5°C temperature control prevents the thermal decomposition of the highly reactive diazonium intermediate into a phenol derivative.

• Reagent Addition : Dissolve sodium nitrite (0.62 g, 8.98 mmol) in 5 mL of cold distilled water. Add this solution dropwise to the pyrazole suspension over 15 minutes.

  • Causality: Dropwise addition controls the exothermic nature of the reaction and prevents the rapid evolution/blow-off of nitrogen gas.

• Validation Checkpoint (In-Process) : After 30 minutes of stirring at 0°C, perform a starch-iodide paper test. A rapid color change to blue-black confirms the presence of excess nitrous acid, validating successful diazonium formation.

• Cyclization : Remove the ice bath and allow the reaction mixture to warm to room temperature, stirring for an additional 1 hour.

  • Causality: Warming provides the kinetic energy required for the diazonium nitrogen to attack the adjacent cyano group, followed by in situ hydration of the resulting imine to form the triazin-4-one.

• Isolation : Carefully neutralize the mixture to pH 6-7 using saturated aqueous NaHCO₃. Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under a high vacuum. Self-Validation: FTIR analysis of the product will show the complete disappearance of the sharp nitrile stretch (~2230 cm⁻¹), confirming ring closure[4].

Protocol C: Synthesis of 5-Thioxo-pyrazolo[4,3-d]pyrimidine Derivatives

Objective: Synthesize functionalized pyrazolo-pyrimidine-thiones using isothiocyanates.

• Reaction Setup : Dissolve 4-amino-5-methyl-1H-pyrazole-3-carbonitrile (1.0 g, 8.19 mmol) in anhydrous pyridine (15 mL) in a 50 mL round-bottom flask.

  • Causality: Pyridine serves as a basic solvent that deprotonates the intermediate thiourea, significantly enhancing its nucleophilicity for the subsequent ring closure.

• Reagent Addition : Add phenyl isothiocyanate (1.08 mL, 9.0 mmol) dropwise to the solution.

• Thermal Cyclization : Reflux the mixture at 115°C for 6 to 8 hours under an inert nitrogen atmosphere.

• Validation Checkpoint (In-Process) : The reaction evolution can be visually tracked by the dissolution of the initially formed thiourea intermediate. TLC (Hexane:EtOAc 1:1) will confirm the conversion to the cyclized product.

• Workup & Isolation : Cool the mixture to room temperature and pour it into 100 mL of ice-water. Acidify the mixture dropwise with 2N HCl until the pH reaches ~3.

  • Causality: Acidification neutralizes the pyridine solvent into water-soluble pyridinium chloride, drastically reducing the solubility of the pyrazolo[4,3-d]pyrimidine-5-thione and forcing it to precipitate cleanly.

• Purification : Filter the solid, wash with water, and recrystallize from a mixture of DMF/Ethanol.

References

• Buchanan, J. G., et al. "C-nucleoside studies. Part 14. A new synthesis of pyrazofurin." J.C.S. Perkin I (1979).5

• Issa, A. M., et al. "Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents." Arabian Journal of Chemistry (2022).

• Katritzky, A. R. "Advances in Heterocyclic Chemistry, Volume 41." Academic Press (1987). 1

• Ghorab, M. M., et al. "An easy synthesis of 5-functionally substituted ethyl 4-amino-1-aryl-pyrazolo-3-carboxylates: interesting precursors to sildenafil analogues." Beilstein Journal of Organic Chemistry (2007). 2

• Zhang, L., et al. "Design and synthesis of novel pyrazolo[4,3-d]pyrimidines as potential therapeutic agents for acute lung injury." Taylor & Francis (2019).3

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The Strategic Application of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile in the Development of Next-Generation Fungicides: A Technical Guide for Researchers

Introduction: The Pyrazole Scaffold as a Cornerstone in Modern Crop Protection

The global imperative for sustainable agriculture and food security has catalyzed the search for novel, effective, and environmentally benign crop protection agents. Within the vast landscape of heterocyclic chemistry, pyrazole derivatives have emerged as a particularly fruitful area of research and development, yielding a plethora of commercialized fungicides, insecticides, and herbicides.[1][2] The inherent structural features of the pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, confer a remarkable versatility that allows for the fine-tuning of biological activity.[3]

This technical guide focuses on a key building block in the synthesis of advanced pyrazole-based fungicides: 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile . While not typically employed as an active ingredient itself, this compound serves as a critical synthon for the construction of more complex molecules with potent fungicidal properties, particularly those targeting the fungal respiratory chain.[4]

This document will provide a comprehensive overview of the synthesis of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile, its strategic importance as a precursor, and detailed protocols for the in vitro and in planta evaluation of the fungicidal efficacy of its derivatives.

The Role of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile as a Fungicide Precursor

The primary value of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile in crop protection lies in its utility as a versatile intermediate for the synthesis of a wide range of bioactive compounds.[5][6] The presence of three reactive sites—the amino group, the nitrile group, and the pyrazole ring itself—allows for extensive chemical modification to generate novel fungicide candidates.

A significant class of fungicides derived from pyrazole precursors are the pyrazole carboxamides, which are renowned for their high efficacy as Succinate Dehydrogenase Inhibitors (SDHIs) .[4][7] These compounds disrupt the mitochondrial respiratory chain in fungi, a mode of action that has proven to be highly effective against a broad spectrum of plant pathogens.[4][8]

The general workflow for the utilization of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile in fungicide discovery is as follows:

Caption: Workflow for Fungicide Development using 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile.

Synthesis of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile: A Step-by-Step Protocol

The synthesis of aminopyrazole carbonitriles is well-documented, with a common and efficient method involving the condensation of a hydrazine derivative with a malononitrile derivative.[9][10] The following protocol describes a representative synthesis for a structurally related compound, which can be adapted for the synthesis of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile by using methylhydrazine as a starting material.

Reaction Scheme:

(1-Ethoxyethylidene)malononitrile + Methylhydrazine → 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile

Materials:

• (1-Ethoxyethylidene)malononitrile

• Methylhydrazine

• Ethanol

• Sodium acetate

• Deionized water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Buchner funnel and filter paper

• Standard laboratory glassware

Protocol:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve (1-ethoxyethylidene)malononitrile (0.01 mol) and sodium acetate (0.02 mol) in 40 mL of ethanol.[9]

• Addition of Hydrazine: To the stirred solution, add methylhydrazine (0.01 mol).

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[9]

• Precipitation: After the reaction is complete, cool the mixture to room temperature and then pour it into 200 mL of cold water.[9]

• Isolation: A precipitate of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile will form. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing and Drying: Wash the collected solid with cold water and then dry it under vacuum or in a desiccator.

• Recrystallization (Optional): For higher purity, the product can be recrystallized from an appropriate solvent system, such as ethanol/water.[9]

Safety and Handling of Aminopyrazole Carbonitriles

Aminopyrazole carbonitrile derivatives should be handled with care in a well-ventilated laboratory, preferably within a fume hood.[1][11] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[12]

General Hazards:

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[1][12]

• Irritation: Can cause skin and serious eye irritation.[1]

Handling and Storage:

• Avoid breathing dust.[1]

• Wash hands thoroughly after handling.[12]

• Store in a cool, dry, and well-ventilated area in a tightly sealed container.[11]

Protocols for Evaluating the Fungicidal Efficacy of Derivatives

Once novel derivatives of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile have been synthesized, their fungicidal activity must be rigorously evaluated. The following protocols outline standard in vitro and in planta methods for assessing efficacy.

Protocol 1: In Vitro Antifungal Activity Assessment by Mycelial Growth Inhibition

This protocol determines the Minimum Inhibitory Concentration (MIC) and the half-maximal effective concentration (EC50) of a test compound against various plant pathogenic fungi.[7][13]

Materials:

• Synthesized pyrazole derivatives

• Target fungal species (e.g., Sclerotinia sclerotiorum, Rhizoctonia solani, Botrytis cinerea)[14]

• Potato Dextrose Agar (PDA) medium

• Dimethyl sulfoxide (DMSO) for stock solutions

• Sterile petri dishes (90 mm)

• Sterile cork borer (5 mm)

• Incubator

• Commercial fungicide as a positive control (e.g., boscalid, thifluzamide)[7][15]

Procedure:

• Stock Solution Preparation: Dissolve the test compounds and the positive control fungicide in DMSO to create a stock solution (e.g., 10 mg/mL).[7]

• Media Preparation: Autoclave PDA medium and cool it to approximately 50-60°C.

• Amending Media with Test Compounds: Add the required volume of the stock solution to the molten PDA to achieve the desired final concentrations (e.g., 100, 50, 25, 12.5, 6.25, 3.12, and 1.56 µg/mL).[7] Also prepare a control plate with PDA and DMSO only. Pour the amended media into sterile petri dishes.

• Inoculation: From the edge of an actively growing culture of the target fungus, take a 5 mm mycelial plug using a sterile cork borer and place it in the center of each PDA plate.

• Incubation: Incubate the plates at 25°C until the mycelial growth in the control plate reaches the edge of the plate.

• Data Collection and Analysis: Measure the diameter of the fungal colony in two perpendicular directions for each plate. Calculate the percentage of mycelial growth inhibition using the following formula: Inhibition (%) = [(C - T) / C] x 100 Where C is the average diameter of the mycelial colony on the control plate, and T is the average diameter of the mycelial colony on the treated plate.

• EC50 Calculation: Use the inhibition data to calculate the EC50 value (the concentration of the compound that inhibits fungal growth by 50%) using probit analysis or other suitable statistical software.[13]

Representative Data Presentation:

Compound ID	Target Fungus	EC50 (µg/mL)
Derivative A	Sclerotinia sclerotiorum	1.52
Derivative B	Sclerotinia sclerotiorum	0.89
Derivative C	Rhizoctonia solani	3.06
Boscalid (Control)	Sclerotinia sclerotiorum	0.82
Thifluzamide (Control)	Rhizoctonia solani	2.50

Note: The data presented are for illustrative purposes and are based on published results for similar pyrazole carboxamide fungicides.[8][15]

Protocol 2: In Planta Fungicide Efficacy Testing (Detached Leaf Assay)

This protocol assesses the protective and curative activity of a compound on plant tissue.

Materials:

• Healthy, susceptible host plant leaves (e.g., tomato, cole)[7]

• Synthesized pyrazole derivatives

• Spore suspension of the target pathogen (e.g., Alternaria solani)

• Wetting agent (e.g., Tween 20)

• Sterile water

• Moist chambers (e.g., petri dishes with moist filter paper)

• Spray bottle

Procedure:

• Plant Material: Detach healthy, uniform leaves from the host plant.

• Compound Application:

  • Protective Assay: Prepare a solution of the test compound at a specific concentration (e.g., 200 µg/mL) in water with a wetting agent. Spray the leaves evenly with the solution and allow them to air dry. 24 hours later, inoculate the leaves with the pathogen.[7]

  • Curative Assay: First, inoculate the leaves with the pathogen. After a set incubation period (e.g., 24 hours), spray the leaves with the test compound solution.

• Inoculation: Prepare a spore suspension of the target pathogen in sterile water. Spray the leaves with the spore suspension until runoff.

• Incubation: Place the treated leaves in a moist chamber and incubate at an appropriate temperature and light cycle for the specific pathogen-host system (e.g., 25°C with a 12h photoperiod).

• Disease Assessment: After a sufficient incubation period (e.g., 3-7 days), assess the disease severity by measuring the lesion diameter or the percentage of leaf area infected.

• Efficacy Calculation: Calculate the control efficacy of the compound relative to an untreated control.

Caption: Workflow for Protective vs. Curative Detached Leaf Assays.

Conclusion

4-Amino-5-methyl-1H-pyrazole-3-carbonitrile represents a strategically important molecular scaffold for the development of novel fungicides. Its versatile chemistry allows for the creation of diverse libraries of pyrazole derivatives, particularly pyrazole carboxamides that target the highly conserved succinate dehydrogenase enzyme in fungi. The protocols detailed in this guide provide a robust framework for the synthesis of this key precursor and the subsequent evaluation of the fungicidal efficacy of its derivatives. By leveraging the principles of rational drug design and systematic biological screening, researchers can continue to exploit the potential of the pyrazole core to develop the next generation of crop protection agents that are essential for global food security.

References

• Bekhit, A. A., & Aziem, T. A. (2004). 1, 3, 4-Trisubstituted Pyrazoles as Anti-inflammatory Agents. Archiv der Pharmazie, 337(5), 255-261.
• Wang, X., et al. (2017). Design, Synthesis, and Fungicidal Evaluation of Novel Pyrazole-furan and Pyrazole-pyrrole Carboxamide as Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry, 65(27), 5533-5542.
• Li, H., et al. (2015).
• Ghosh, S., et al. (2017). Synthesis, in vitro evaluation of antibacterial, antifungal and larvicidal activities of pyrazole/pyridine based. Journal of the Serbian Chemical Society, 82(11), 1231-1246.
• Al-dujaili, L. J., et al. (2024). A First-in-Class Pyrazole-isoxazole Enhanced Antifungal Activity of Voriconazole: Synergy Studies in an Azole-Resistant Candida albicans Strain, Computational Investigation and in Vivo Validation in a Galleria mellonella Fungal Infection Model. Journal of Medicinal Chemistry.
• Al-Zaydi, K. M. (2007). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 12(5), 1050-1061.
• Zhang, Y., et al. (2024). Design, Synthesis, and Antifungal Evaluation of Novel Pyrazole-5-sulfonamide Derivatives for Plant Protection. Journal of Agricultural and Food Chemistry.
• Zhang, J., et al. (2026). Discovery of Novel Pyrazole Amides as Potent Fungicide Candidates and Evaluation of Their Mode of Action. Pest Management Science.
• Zhang, J., et al. (2020). Synthesis of pyrazole-4-carboxamides as potential fungicide candidates. Medicinal Chemistry Research, 29(10), 1831-1840.
• Ghasemi, S., et al. (2021). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances, 11(61), 38765-38774.
• El-Faham, A., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 140-167.

• 5-Amino-1-Methyl-1H-Pyrazole-3-Carbonitrile: A High-Quality Chemical Compound. (n.d.). Retrieved from [Link]

• El-Naggar, M., et al. (2020). New Reactions of 5-Amino-3-(Cyanomethyl)-1H-Pyrazole-4-Carbonitrile. Molecules, 25(22), 5369.
• Google Patents. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole.
• Maleki, A., et al. (2021). Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst. Frontiers in Chemistry, 9, 756475.

• Al-Zaydi, K. M. (2007). (PDF) Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. ResearchGate. Retrieved from [Link]

• Kojima, K., et al. (2004). Fungicide activity through activation of a fungal signalling pathway. Molecular Microbiology, 53(6), 1785-1794.
• Plem, S., Müller, D., & Murguía, M. (2015). Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. Advances in Chemical Engineering and Science, 5(3), 239-261.

• Pscheidt, J. W. (2023, March 15). Fungicide Theory of Use and Mode of Action. Pacific Northwest Pest Management Handbooks. Retrieved from [Link]

• CABI. Fungicide Modes of Action and Spectrum. CABI Digital Library. Retrieved from [Link]

• Wang, Y., et al. (2020). Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. Molecules, 25(1), 193.

• Analytical Methods. Study of the synthesis mechanism of 4-amino-3,5-dimethyl pyrazole by fibre optic in-line FT-IR spectroscopy combined with independent component analysis. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile

Prepared by the Senior Application Scientist Team

This technical support guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols for the synthesis of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile. Our goal is to equip you with the expertise to overcome common challenges and improve the yield and purity of your synthesis.

A Note on Nomenclature: The target molecule, 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile, exists in tautomeric forms with the more commonly synthesized isomer, 5-Amino-3-methyl-1H-pyrazole-4-carbonitrile. The synthetic routes and troubleshooting advice provided herein are applicable to the formation of this aminopyrazole carbonitrile core structure. The principles discussed are foundational to pyrazole chemistry.

The most prevalent and reliable synthetic route involves the cyclocondensation reaction between a hydrazine derivative and a β-enaminonitrile, specifically (1-ethoxyethylidene)malononitrile.

General Reaction Scheme:

Caption: Synthesis of 5-Amino-3-methyl-1H-pyrazole-4-carbonitrile from (1-ethoxyethylidene)malononitrile and hydrazine hydrate.

Troubleshooting Guide

Encountering issues in the lab is a common part of the scientific process. This section addresses specific problems you might face during the synthesis, explaining the underlying causes and offering field-proven solutions.

Problem Area	Question	Potential Cause & Scientific Explanation	Recommended Solution & Protocol
Low or No Yield	My reaction yield is extremely low, or I'm not getting any product. What's going wrong?	A. Reagent Degradation: Hydrazine hydrate is susceptible to air oxidation over time, reducing its nucleophilicity. The β-enaminonitrile starting material can undergo hydrolysis, especially in the presence of acidic or basic impurities.[1][2] B. Inefficient Cyclization: The reaction proceeds via a hydrazone intermediate. If conditions are not optimal, this intermediate may be stable and fail to cyclize, stalling the reaction.[1] C. Suboptimal Conditions: The reaction kinetics are highly dependent on temperature and concentration. If the temperature is too low, the reaction may not proceed to completion within a reasonable timeframe.	A. Verify Reagent Quality: Use freshly opened and high-purity hydrazine hydrate. Ensure your (1-ethoxyethylidene)malononitrile is pure and stored under anhydrous conditions.[1] B. Promote Cyclization: The addition of a catalytic amount of a weak acid, such as glacial acetic acid, can protonate the nitrile group, making it more electrophilic and facilitating the intramolecular nucleophilic attack by the second hydrazine nitrogen.[2] For reactions using hydrazine hydrochloride, a base like sodium acetate is required to liberate the free hydrazine in situ.[3] C. Optimize Reaction Conditions: Monitor the reaction progress using Thin Layer Chromatography (TLC). A typical starting point is to reflux the mixture in ethanol for 1-4 hours.[3][4] A slight excess of hydrazine (e.g., 1.1 equivalents) can also help drive the reaction to completion.[1]
Product Impurity	My final product shows multiple spots on TLC, and the NMR spectrum is complex. How can I minimize byproducts?	A. Competing Side Reactions: If water is present, the β-enaminonitrile can hydrolyze back to its corresponding β-ketonitrile, which can then undergo other reactions. Depending on the conditions, alternative cyclization pathways can sometimes lead to undesired heterocyclic products.[1] B. Unreacted Starting Materials: An incomplete reaction will leave starting materials in the crude product, complicating purification.	A. Ensure Anhydrous Conditions: Use a dry solvent (e.g., absolute ethanol) and consider running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent both oxidation of hydrazine and hydrolysis of the starting material.[2] B. Drive the Reaction to Completion: As mentioned above, monitor the reaction via TLC until the starting material spot is consumed. If the reaction stalls, a gentle increase in temperature or addition of an extra 0.1 equivalent of hydrazine can be beneficial.
Isolation & Purification	I'm struggling to isolate a clean, solid product from the reaction mixture. What should I do?	A. High Product Solubility: The desired pyrazole product may have significant solubility in the reaction solvent (e.g., ethanol), preventing it from precipitating upon cooling. B. Oily Product Formation: Impurities or residual solvent can sometimes cause the product to separate as an oil rather than a crystalline solid, making it difficult to handle.	A. Induce Precipitation: After cooling the reaction mixture in an ice bath, if no solid forms, slowly pour the solution into a beaker of cold water with stirring. The pyrazole product is typically much less soluble in water and should precipitate out.[3] B. Isolate and Purify: Collect the crude solid via vacuum filtration.[2] If impurities are present, recrystallization from a suitable solvent system (e.g., ethanol/water) is often effective. For highly impure samples, column chromatography on silica gel using a gradient of ethyl acetate in hexane is a reliable purification method.[4]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving common issues during the synthesis.

Caption: A logical workflow for troubleshooting the pyrazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the detailed reaction mechanism?

The formation of the 5-aminopyrazole core proceeds through a well-established pathway. It begins with a nucleophilic (Michael-type) addition of the hydrazine to the electron-deficient double bond of the (1-ethoxyethylidene)malononitrile. This is followed by the elimination of ethanol to form an intermediate, which then undergoes a rapid intramolecular cyclization. The final step is a tautomerization to yield the stable, aromatic pyrazole ring.[4]

Caption: Reaction mechanism for 5-aminopyrazole formation.

Q2: What is the optimal solvent and temperature for this reaction?

While various solvents can be used, ethanol is the most common and generally provides good results. The reaction is typically performed at reflux temperature to ensure a reasonable reaction rate.

Solvent	Typical Temperature	Notes	Reference
Ethanol (EtOH)	Reflux (~78 °C)	Standard choice, good solubility for reactants, and product often precipitates upon cooling.	[4]
Methanol (MeOH)	Reflux (~65 °C)	Can also be effective; lower boiling point may require longer reaction times.	[4]
2,2,2-Trifluoroethanol (TFE)	Reflux (~78 °C)	A fluorinated alcohol that has been shown to improve yields in some cases due to its unique solvent properties.	[4]
Dioxane	Reflux (~101 °C)	Used for cyclization of intermediates, particularly when higher temperatures are needed.	[5][6]

Q3: How do I properly monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most efficient method. Prepare a TLC chamber with a suitable eluent system, such as a 1:1 mixture of hexane and ethyl acetate.[3] Spot the reaction mixture alongside your starting material. The reaction is complete when the spot corresponding to the (1-ethoxyethylidene)malononitrile has been completely consumed. Visualize the spots under a UV lamp (254 nm).

Q4: My starting material is a hydrazine salt (e.g., hydrochloride). How does this change the procedure?

If you are using a hydrazine salt, you must add a base to neutralize the salt and liberate the free hydrazine nucleophile. A common and effective method is to add two equivalents of a mild base like sodium acetate for every one equivalent of the hydrazine hydrochloride salt.[3]

Optimized Experimental Protocol

This protocol provides a general guideline for the synthesis of 5-Amino-3-methyl-1H-pyrazole-4-carbonitrile. It may require optimization for specific scales or laboratory conditions.

Materials:

• (1-ethoxyethylidene)malononitrile (1.0 equivalent)

• Hydrazine hydrate (1.1 equivalents) or Hydrazine Hydrochloride (1.1 eq.) with Sodium Acetate (2.2 eq.)

• Absolute Ethanol

• Deionized Water

Procedure:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (1-ethoxyethylidene)malononitrile (1.0 eq.) in absolute ethanol (approx. 4 mL per mmol of starting material).

• Hydrazine Addition: To the stirred solution, add hydrazine hydrate (1.1 eq.) dropwise at room temperature. (If using hydrazine hydrochloride, add it along with sodium acetate (2.2 eq.) to the ethanol solution).

• Reaction: Heat the reaction mixture to reflux. Monitor the reaction progress by TLC every 30 minutes. The reaction is typically complete within 1-2 hours.[3]

• Isolation: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation.

• Workup: If a precipitate has formed, collect the solid by vacuum filtration. If no solid forms, slowly pour the reaction mixture into a beaker containing cold deionized water (approx. 10x the volume of the ethanol used) with vigorous stirring to precipitate the product.

• Washing and Drying: Wash the collected solid with a small amount of cold water, followed by a cold non-polar solvent like hexanes to aid in drying. Allow the product to air dry or dry in a desiccator.

• Purification (if necessary): The crude product can be recrystallized from an ethanol/water mixture to yield the pure 5-Amino-3-methyl-1H-pyrazole-4-carbonitrile.

References

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• 24. 5-AMINO-3-METHYL-1-(4-NITROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE | 76982-31-5 [chemicalbook.com]

Technical Support Center: Regioselective Synthesis of Substituted Pyrazoles

Welcome to the technical support center for the regioselective synthesis of substituted pyrazoles. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of controlling isomer formation in pyrazole synthesis. Here, we will address common challenges, provide in-depth troubleshooting guides, and answer frequently asked questions to support your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is regioselectivity in pyrazole synthesis and why is it a primary challenge?

A1: Regioselectivity refers to the preferential formation of one constitutional isomer over another in a chemical reaction. In the context of pyrazole synthesis, particularly the classical Knorr condensation, the reaction between an unsymmetrical 1,3-dicarbonyl compound and a substituted hydrazine can lead to two distinct regioisomeric pyrazoles.[1][2] This ambiguity arises because the substituted hydrazine possesses two nucleophilic nitrogen atoms, and the dicarbonyl compound has two different electrophilic carbonyl carbons. The initial nucleophilic attack can occur at either carbonyl group, leading to a mixture of products that are often difficult to separate due to their similar physical properties.[1][2] Achieving high regioselectivity is critical in drug discovery and materials science, as different regioisomers can exhibit vastly different biological activities and material properties.[2]

Q2: What are the key factors that govern the regiochemical outcome of pyrazole synthesis?

A2: The regioselectivity of the Knorr pyrazole synthesis is a delicate interplay of several factors:

• Electronic Effects: The relative electrophilicity of the two carbonyl carbons in the 1,3-dicarbonyl substrate is a major determinant. Electron-withdrawing groups will increase the electrophilicity of the adjacent carbonyl carbon, making it more susceptible to nucleophilic attack.[2]

• Steric Hindrance: Bulky substituents on either the 1,3-dicarbonyl compound or the hydrazine can direct the reaction pathway. The nucleophilic hydrazine will preferentially attack the less sterically hindered carbonyl group.[2]

• Reaction Conditions: This is often the most influential and tunable set of parameters. The choice of solvent, temperature, pH, and the presence of catalysts can dramatically alter the product ratio.[2][3][4] For instance, acidic conditions can favor one regioisomer, while neutral or basic conditions may favor the other.[1]

Q3: How can I definitively determine the regiochemistry of my synthesized pyrazole isomers?

A3: While standard 1D ¹H and ¹³C NMR spectroscopy will show different signals for each isomer, unambiguously assigning the correct structure requires more advanced techniques. The most powerful and definitive method is 2D Nuclear Overhauser Effect Spectroscopy (NOESY) .[1] A NOESY experiment detects protons that are close in space. By observing a cross-peak between the protons of the N-substituent (e.g., N-CH₃) and a substituent at the C5 position, you can confirm their spatial proximity and thus definitively assign the 1,5-disubstituted regioisomer.[1] X-ray crystallography also provides unequivocal structural proof when suitable crystals can be obtained.[5][6]

Troubleshooting Guides

Problem 1: My reaction yields a nearly 1:1 mixture of regioisomers.

This is a common scenario when the electronic and steric differentiation between the two carbonyl groups of the 1,3-dicarbonyl starting material is minimal under standard reaction conditions.

Root Cause Analysis & Solution Workflow

Caption: Troubleshooting workflow for poor regioselectivity.

Detailed Troubleshooting Strategies

• Solvent Modification: The Fluorinated Alcohol Effect

  • Insight: Traditional solvents like ethanol can sometimes participate in the reaction, leading to reduced selectivity. Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), are non-nucleophilic and can dramatically increase regioselectivity, often favoring a single isomer.[7][8][9] Their strong hydrogen-bond-donating ability is thought to stabilize key intermediates, directing the reaction down a single pathway.[7]

  • Protocol: Switch the reaction solvent from ethanol or methanol to TFE or HFIP. Often, HFIP provides the highest degree of selectivity.[7]

• pH Control: Acid or Base Catalysis

  • Insight: The pH of the reaction medium can significantly influence which carbonyl group is more reactive and the stability of the intermediates. Acid catalysis can protonate a carbonyl, increasing its electrophilicity, while basic conditions can alter the nucleophilicity of the hydrazine.[1][3]

  • Protocol: Systematically screen different catalytic additives. For acid catalysis, try adding catalytic amounts of HCl, H₂SO₄, or trifluoroacetic acid (TFA).[3][10] For base catalysis, consider sodium acetate or other non-nucleophilic bases.

• Alternative Synthetic Routes

  • Insight: If modifying the Knorr condensation fails, consider alternative strategies that offer inherent regiocontrol.

  • Protocols:

    • From Enaminones: The use of enaminones as 1,3-dicarbonyl surrogates can provide excellent regioselectivity.[11][12][13]

    • [3+2] Cycloadditions: Reactions of nitrile imines or sydnones with alkynes offer another powerful, regioselective route to pyrazoles.[14][15][16]

    • Microwave-Assisted Synthesis: Microwave irradiation can sometimes enhance reaction rates and improve regioselectivity compared to conventional heating.[3][17][18][19][20]

Problem 2: The undesired regioisomer is the major product.

This indicates that the inherent electronic and steric biases of your substrates favor the formation of the unwanted isomer under the current conditions. The goal here is to reverse that selectivity.

Strategies for Reversing Regioselectivity

• Exploit the Solvent Effect:

  • Insight: As seen in the table below, the choice of solvent can sometimes be sufficient to switch the major product. This is particularly true when dealing with substrates containing fluorine atoms or other strong electron-withdrawing groups.[7][14]

  • Action: If you are using a standard solvent like ethanol, test the reaction in a fluorinated alcohol like TFE or HFIP. Conversely, if you are already in a fluorinated solvent, test a traditional protic or aprotic solvent.

• Change the Catalyst:

  • Insight: The switch from neutral/basic to acidic conditions (or vice-versa) is a classic strategy to reverse regioselectivity. The mechanism can shift from being kinetically controlled to thermodynamically controlled, or the protonation state of key intermediates can change, favoring a different cyclization pathway.[3]

  • Action: If your current reaction is run under neutral conditions, add a catalytic amount of a strong acid like HCl. If it is already acidic, try running it with a base like sodium acetate.

Data-Driven Insights: Solvent and Substituent Effects

The following tables summarize experimental data from the literature, illustrating how reaction parameters can be tuned to control the formation of regioisomers.

Table 1: Effect of Fluorinated Solvents on the Reaction of 1,3-Diketones with Methylhydrazine

Entry	1,3-Diketone (R¹, R²)	Solvent	Ratio (Isomer A : Isomer B)	Total Yield (%)
1	2-Furyl, CF₃	EtOH	36 : 64	99
2	2-Furyl, CF₃	TFE	85 : 15	99
3	2-Furyl, CF₃	HFIP	97 : 3	98
4	2-Furyl, CF₂CF₃	EtOH	64 : 36	93
5	2-Furyl, CF₂CF₃	HFIP	>99 : <1	99
Data adapted from Fustero, S. et al., J. Org. Chem. 2008.[7] Isomer A is the 3-trifluoromethyl derivative.

Table 2: Influence of Hydrazine Substituent on Regioselectivity

Entry	Acetylenic Ketone	Hydrazine (R-NHNH₂)	Conditions	Ratio (1,3-isomer : 1,5-isomer)
1	Phenylpropynone	Phenylhydrazine	Toluene, reflux	50 : 50
2	Phenylpropynone	Phenylhydrazine	Toluene, then HCl	85 : 15
3	Phenylpropynone	Methylhydrazine	Toluene, then HCl	90 : 10
Data adapted from a study on the cyclocondensation of acetylenic ketones.[3]

Key Experimental Protocols

Protocol 1: High-Regioselectivity Pyrazole Synthesis Using HFIP

This protocol is optimized for the reaction of an unsymmetrical 1,3-diketone with methylhydrazine to favor the formation of the isomer where the methyl group is on the nitrogen adjacent to the carbon derived from the less sterically hindered or more electrophilic carbonyl.

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 1,3-diketone (1.0 equiv) in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) to create a 0.2 M solution.

• Addition: To this stirring solution, add methylhydrazine (1.1 equiv) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed. Reactions are typically complete within 1-2 hours.

• Work-up: Upon completion, remove the HFIP under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by silica gel column chromatography, using an appropriate eluent system (e.g., ethyl acetate/hexanes), to yield the desired pyrazole regioisomer.[1]

Protocol 2: Regioselective Synthesis via Metalation

For functionalizing an existing pyrazole ring with high regioselectivity, directed metalation is a powerful strategy.[21][22]

Caption: Workflow for regioselective C-functionalization.

• Setup: In an oven-dried, argon-flushed flask, dissolve the N-protected pyrazole (1.0 equiv) in anhydrous THF.

• Deprotonation: Cool the solution to the desired temperature (e.g., -15 °C or 25 °C) and add the metalating agent, such as TMPMgCl·LiCl (1.1 equiv), dropwise.[21] Stir for 1-10 hours to ensure complete deprotonation at the desired position (typically C5).[21]

• Electrophilic Quench: Add the desired electrophile (e.g., benzoyl chloride, Et₃SiCl) (1.2 equiv) and allow the reaction to proceed to completion.

• Work-up & Purification: Quench the reaction with saturated aqueous NH₄Cl solution, extract the product with an organic solvent, dry, and purify by column chromatography to obtain the regioselectively substituted pyrazole.

References

• Balkenhohl, M., & Knochel, P. (2009). Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. Organic Letters, 11(15), 3322–3325. [Link]

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., & Villanova, S. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. [Link]

• Yoon, J. Y., Lee, S. G., & Shin, H. (2011). Recent Advances in the Regioselective Synthesis of Pyrazoles. Current Organic Chemistry, 15(5), 657–674. [Link]

• Gao, W., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry, 82(17), 9091-9099. [Link]

• ChemInform. (2010). Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. ChemInform, 41(1). [Link]

• Ewha Womans University. (2011). Recent advances in the regioselective synthesis of Pyrazoles. Pure and Applied Chemistry, 15(5), 657-674. [Link]

• Organic Chemistry Portal. Pyrazole synthesis. [Link]

• Kumar, A., et al. (2024). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Medicinal Chemistry. [Link]

• Gao, W., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry, 82(17), 9091-9099. [Link]

• Janežič, M., et al. (2019). Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase. Molecules, 24(17), 3145. [Link]

• Fustero, S., et al. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. The Journal of Organic Chemistry, 73(9), 3523-9. [Link]

• Gomaa, A. A. M., et al. (2017). Microwave-assisted one pot three-component synthesis of some novel pyrazole scaffolds as potent anticancer agents. Chemistry Central Journal, 11(1), 42. [Link]

• Rotolo, C., et al. (2021). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 26(11), 3362. [Link]

• Thieme Chemistry. (2020). Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. [Link]

• Organic Letters. (2019). Regioselective Synthesis of Highly Functionalized Pyrazoles from N-Tosylhydrazones. [Link]

• Joe, C. L., et al. (2025). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. Chemistry – An Asian Journal. [Link]

• ResearchGate. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. [Link]

• ResearchGate. (2004). A Short and Expeditious Regiospecific Synthesis of Novel Pyrazoles. [Link]

• Kang, E., et al. (2020). Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry, 18(32), 6192-6210. [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2022). Microwave-assisted synthesis of pyrazoles - a mini-review. [Link]

• de la Hoz, A., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. Organic & Biomolecular Chemistry, 18(16), 2974-2990. [Link]

• The Journal of Organic Chemistry. (2021). Regioselective Synthesis of C3-Hydroxyarylated Pyrazoles. [Link]

• Al-Adiwish, W. M., et al. (2012). Enaminones as Building Blocks in Heterocyclic Preparations: Synthesis of Novel Pyrazoles, Pyrazolo[3,4-d]pyridazines, and Other Fused Azoles. Heterocycles, 85(9), 2291. [Link]

• Baliza, L. R. S. P., et al. (2025). Synthesis of Novel Tetra-Substituted Pyrazole Derivatives Using Microwave Irradiation and Their Anti-Leukemic Activity Against Jurkat Cells. Molecules, 30(14), 1-15. [Link]

• Rios, M.-C., & Portilla, J. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6496. [Link]

• Smith, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Chemical Science, 13(38), 11267-11273. [Link]

• ResearchGate. (2021). Recent Advances in the Synthesis of Pyrazoles. A Review. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 5. Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 11. Pyrazole synthesis [organic-chemistry.org]
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• 15. Regioselective Synthesis of 3,5-Disubstituted Pyrazoles - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
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• 22. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Regioselectivity in Pyrazole Synthesis

Audience: Researchers, Scientists, and Drug Development Professionals Scope: Mechanistic troubleshooting, protocol optimization, and regiocontrol in pyrazole scaffold generation.

Introduction

Pyrazole rings are ubiquitous structural motifs in pharmaceuticals and agrochemicals. Synthesizing them with strict regiocontrol—particularly when dealing with unsymmetrical 1,3-dicarbonyls and substituted hydrazines—is a notorious challenge in medicinal chemistry. This support guide addresses the most frequent pain points encountered during pyrazole synthesis, providing mechanistic insights and self-validating protocols to ensure reproducible regioselectivity.

Frequently Asked Questions & Troubleshooting Guides

Q1: I am running a standard Knorr pyrazole synthesis, but I keep getting an inseparable 1:1 mixture of 1,3,5- and 1,5,3-regioisomers. How can I force the reaction to favor one isomer?

The Causality: The classical Knorr condensation between an unsymmetrical 1,3-diketone and an arylhydrazine typically proceeds through a hydrazone intermediate. When performed in polar protic solvents like ethanol or acetic acid, the intermediate hydrazones undergo rapid thermodynamic equilibration before the final cyclization and dehydration steps. This equilibration destroys any kinetic preference, resulting in poor regioselectivity [1].

The Solution: Switching the reaction medium to a highly dipolar aprotic solvent (e.g., N,N-dimethylacetamide [DMAc], DMF, or NMP) suppresses this equilibration. Furthermore, the addition of a strong acid catalyst (like 50 mol% of 10 N aqueous HCl) accelerates the second dehydration step, trapping the kinetically favored intermediate before it can isomerize. This method has been shown to boost regioselectivity up to >95:5 [1].

Quantitative Data Summary: Solvent Effect on Regioselectivity

Solvent System	Dipole Moment (D)	Yield (%)	Regiomeric Ratio (Major:Minor)
Ethanol (Protic)	1.69	65	55:45
Acetic Acid (Protic)	1.74	70	60:40
DMF (Aprotic)	3.82	88	92:8
DMAc + 50 mol% HCl	3.81	95	>98:2
(Data adapted from Gosselin et al., Synlett 2006 [1])

Step-by-Step Methodology: Highly Regioselective Knorr Synthesis

• Preparation: In a dry, round-bottom flask equipped with a magnetic stir bar, dissolve the unsymmetrical 1,3-diketone (1.0 equiv) in anhydrous DMAc (0.5 M concentration).

• Hydrazine Addition: Slowly add the arylhydrazine (1.05 equiv) dropwise at room temperature to prevent uncontrolled exothermic side reactions.

• Acid Catalysis: Add 10 N aqueous HCl (0.5 equiv, 50 mol%) directly to the stirring mixture.

• Incubation: Stir the reaction at room temperature for 2–4 hours. Monitor the consumption of the diketone via TLC or LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine to remove residual DMAc, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation: Confirm the structure of the major isomer using 1D NOE or 2D NOESY NMR experiments to verify the spatial proximity of the N-aryl protons to the C5 substituent.

Caption: Workflow for optimizing pyrazole synthesis regioselectivity via solvent control.

Q2: I need to synthesize a 1,3,4-trisubstituted pyrazole, but my cycloaddition methods exclusively yield the 1,3,5-isomer. How can I reverse this regioselectivity?

The Causality: Standard 1,3-dipolar cycloadditions of diazo compounds or hydrazones with alkynes/olefins inherently favor the 1,3,5-substitution pattern due to the natural electronic alignment of the HOMO-LUMO orbitals between the dipole and dipolarophile.

The Solution: You can achieve a reversed, exclusive 1,3,4-regioselectivity by employing a base-mediated reaction of N-monosubstituted hydrazones with nitroolefins [2]. Using a strong base like potassium tert-butoxide (t-BuOK) deprotonates the hydrazone, forcing an anionic stepwise cycloaddition mechanism. Crucially, this intermediate must be trapped; subsequent quenching with a strong acid like trifluoroacetic acid (TFA) is essential to drive the dehydration and aromatization, yielding the 1,3,4-isomer in high yields[2].

Step-by-Step Methodology: Base-Mediated Reversed Regioselective Synthesis

• Deprotonation: Suspend the N-arylhydrazone (1.0 equiv) in anhydrous THF under an inert argon atmosphere. Cool the mixture to 0 °C.

• Base Addition: Add t-BuOK (2.0 equiv) portion-wise. Stir for 15 minutes to ensure complete formation of the aza-allyl anion.

• Cycloaddition: Slowly add the nitroolefin (1.2 equiv) dissolved in THF. Allow the reaction to warm to room temperature and stir for 4 hours.

• Acidic Quench (Critical Step): Cool the reaction back to 0 °C and strictly quench with TFA (3.0 equiv). This step neutralizes the basic intermediate and promotes the elimination of the nitro group (as nitrous acid) to aromatize the pyrazole ring.

• Purification: Concentrate the mixture, neutralize with saturated NaHCO₃, extract with dichloromethane, and purify via silica gel chromatography.

Caption: Mechanistic pathway for reversed 1,3,4-regioselectivity using base-mediated cycloaddition.

Q3: My 1,3-dicarbonyl starting materials are highly unstable and degrade before the reaction completes. Are there alternative precursors that still offer high regioselectivity?

The Causality: Highly functionalized 1,3-diketones can undergo retro-Claisen cleavage or polymerization under standard reaction conditions, destroying the starting material before the hydrazine can fully react.

The Solution: Bypass the 1,3-dicarbonyl entirely by utilizing a tandem oxidation/cyclization approach. A highly effective alternative is the Cerium-catalyzed synthesis of pyrazoles from stable 1,2-diols (vicinal diols) and hydrazones [3]. In this system, Ce(IV) acts as an oxidant to transiently generate the dicarbonyl species in situ, which immediately reacts with the hydrazone in a tandem C–C/C–N bond formation process. This method operates under mild conditions, prevents the degradation of sensitive intermediates, and yields 1,3-di- and 1,3,5-trisubstituted pyrazoles with excellent regioselectivity [3].

Alternatively, if you are targeting highly functionalized polysubstituted pyrazoles, a base-mediated[3+2] cycloaddition using 2-alkynyl-1,3-dithianes and sydnones exploits the umpolung properties of the dithianyl group to achieve excellent regiocontrol under mild conditions [4].

Step-by-Step Methodology: Ce-Catalyzed Synthesis from 1,2-Diols

• Setup: In a reaction vial, combine the 1,2-diol (1.0 equiv) and the hydrazone (1.2 equiv) in acetonitrile.

• Catalyst Addition: Add a catalytic amount of Cerium(IV) ammonium nitrate (CAN, 10 mol%) and an appropriate terminal oxidant (e.g., air or a stoichiometric mild oxidant depending on the specific substrate requirements).

• Reaction: Stir the mixture at 80 °C for 6–8 hours. A distinct color change typically indicates the progression of the tandem oxidation-cyclization.

• Isolation: Cool to room temperature, dilute with water, and extract with ethyl acetate. The crude product usually exhibits high regiomeric purity and can be isolated via standard column chromatography.

References

• Gosselin, F., O'Shea, P. D., Webster, R. A., Reamer, R. A., Tillyer, R. D., & Grabowski, E. J. J. (2006). Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett, 2006(19), 3267-3270. URL:[Link]

• Deng, X., & Mani, N. S. (2006). Reaction of N-Monosubstituted Hydrazones with Nitroolefins: A Novel Regioselective Pyrazole Synthesis. Organic Letters, 8(16), 3505-3508. URL:[Link]

• Pal, C. K., & Jena, A. K. (2022). Ce-catalyzed regioselective synthesis of pyrazoles from 1,2-diols via tandem oxidation and C–C/C–N bond formation. Organic & Biomolecular Chemistry, 21(1), 59-64. URL:[Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry. URL:[Link]

overcoming poor substrate reactivity in pyrazole synthesis

A Guide to Overcoming Poor Substrate Reactivity and Other Common Challenges

Welcome to the technical support center for pyrazole synthesis. This resource is designed for researchers, scientists, and drug development professionals who are navigating the complexities of pyrazole synthesis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your reactions effectively. Pyrazole derivatives are a cornerstone in medicinal chemistry and materials science, but their synthesis can be fraught with challenges, especially when dealing with unreactive substrates.[1][2][3] This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you overcome these hurdles.

Troubleshooting Guide: Common Issues in Pyrazole Synthesis

This section directly addresses specific problems you may encounter in the lab. The following table summarizes common issues, their probable causes, and actionable solutions.

Issue	Potential Causes	Recommended Solutions & Underlying Rationale
1. No Reaction or Very Low Conversion	- Poor nucleophilicity of the hydrazine: Electron-withdrawing groups on the hydrazine can decrease its reactivity. - Low electrophilicity of the 1,3-dicarbonyl compound: Steric hindrance or electron-donating groups on the carbonyl compound can reduce its susceptibility to nucleophilic attack.[4] - Inappropriate reaction conditions: Insufficient temperature, incorrect solvent, or lack of a suitable catalyst.[1] - Degraded reagents: Hydrazine and its derivatives can degrade over time.[5]	- Use a more reactive hydrazine derivative: If possible, switch to a hydrazine with electron-donating groups. - Activate the carbonyl compound: Employ a Lewis acid catalyst (e.g., AgOTf, Al(OTf)₃) to increase the electrophilicity of the carbonyl carbons.[6] - Increase reaction temperature or use microwave irradiation: Microwave heating can dramatically reduce reaction times and improve yields, especially for sluggish reactions.[3][7][8] - Optimize the solvent: The choice of solvent can significantly impact reaction rates. Protic solvents like ethanol can facilitate proton transfer steps. - Use fresh reagents: Always use freshly opened or purified hydrazine.[5]
2. Formation of Multiple Regioisomers	- Reaction of an unsymmetrical 1,3-dicarbonyl compound with a substituted hydrazine: This is a classic challenge in the Knorr pyrazole synthesis, leading to a mixture of products.[9]	- pH control: The regioselectivity of the reaction can often be influenced by pH. Acidic conditions might favor one isomer, while basic conditions favor another.[5][10] - Steric control: Introducing a bulky substituent on either the dicarbonyl compound or the hydrazine can sterically direct the reaction to favor a single regioisomer.[11] - Alternative synthetic routes: Consider methods that offer inherent regioselectivity, such as 1,3-dipolar cycloadditions.[12]
3. Formation of Side Products (e.g., Stable Hydrazones)	- The intermediate hydrazone is too stable to cyclize: This can occur if the cyclization step has a high activation energy.[5] - Alternative reaction pathways: The reactants may undergo other reactions, such as self-condensation of the dicarbonyl compound.	- Promote cyclization: Increase the reaction temperature or add a catalyst (acid or base) to facilitate the intramolecular cyclization. - Change the solvent: A higher boiling point solvent might provide the necessary energy for cyclization.
4. Poor Reactivity of Electron-Deficient Substrates	- Electron-withdrawing groups on the dicarbonyl compound or alkyne precursor reduce their reactivity towards nucleophilic attack or cycloaddition. [4]	- Use of activating agents: Lewis acids can enhance the electrophilicity of the carbonyl or alkyne. - Employ catalytic systems: Transition metal catalysts (e.g., copper, palladium, rhodium) can facilitate the reaction through alternative mechanistic pathways.[4][13] - Consider multicomponent reactions: These can often proceed under milder conditions and tolerate a wider range of functional groups.[7][14]
5. Poor Reactivity of Sterically Hindered Substrates	- Bulky groups near the reaction center impede the approach of the nucleophile. [4][11]	- Increase reaction temperature: Provides more energy to overcome the steric barrier. - Microwave-assisted synthesis: Can often drive sterically hindered reactions to completion. - Use of smaller, more reactive nucleophiles if possible. - Employ catalytic methods that are less sensitive to steric bulk.

Workflow for Troubleshooting Pyrazole Synthesis

The following diagram outlines a logical approach to troubleshooting common issues in pyrazole synthesis.

Caption: A decision tree for troubleshooting pyrazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for pyrazole synthesis?

The classical and most widely used method is the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[9][11] Other common precursors include α,β-unsaturated carbonyls (chalcones), alkynes, and β-ketonitriles.[4][5][15]

Q2: How can I improve the regioselectivity of my pyrazole synthesis when using an unsymmetrical dicarbonyl?

Controlling regioselectivity is a significant challenge. Here are a few strategies:

• pH Adjustment: The reaction mechanism can be pH-dependent. Running the reaction under acidic or basic conditions can favor the formation of one regioisomer over the other.[5][10]

• Steric Hindrance: Employing a bulky substituent on either the dicarbonyl or the hydrazine can block one of the reaction sites, leading to a single major product.[11]

• Alternative Methods: Consider synthetic routes that are inherently regioselective, such as the 1,3-dipolar cycloaddition of nitrile imines to alkynes.[12]

Q3: When should I consider using microwave-assisted synthesis?

Microwave-assisted synthesis is particularly beneficial for reactions that are slow at conventional heating temperatures, or for those involving sterically hindered or electron-deficient substrates.[7] The rapid heating provided by microwaves can significantly reduce reaction times from hours to minutes and often leads to higher yields and cleaner reaction profiles.[3][8][16]

Q4: What are the advantages of using a catalyst in pyrazole synthesis?

Catalysts can offer several advantages:

• Increased Reaction Rate: Catalysts can lower the activation energy of the reaction, leading to faster product formation.

• Milder Reaction Conditions: Catalyzed reactions can often be run at lower temperatures, which can be beneficial for sensitive substrates.[1]

• Improved Selectivity: Some catalysts can influence the regioselectivity or chemoselectivity of the reaction.

• Activation of Unreactive Substrates: Lewis acid catalysts, for example, can activate otherwise unreactive carbonyl compounds.[2][6]

Q5: Are there "greener" alternatives for pyrazole synthesis?

Yes, there is a growing interest in developing more environmentally friendly methods. This includes:

• Microwave-assisted synthesis: Often requires less solvent and energy.[3][7]

• Multicomponent reactions: These reactions improve atom economy by combining multiple starting materials in a single step.[7][14]

• Use of greener solvents: Such as water or ethanol.[7]

• Catalytic methods: Using small amounts of a catalyst is preferable to stoichiometric reagents.[1]

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of Pyrazoles from Chalcones

This protocol is particularly useful for overcoming the poor reactivity of some chalcone substrates and significantly reducing reaction times.[8][16]

Rationale: Microwave irradiation provides rapid and uniform heating, which can overcome the activation energy barrier for the cyclization step, leading to higher yields in a shorter time compared to conventional heating.[7]

Materials:

• Chalcone derivative (1 mmol)

• Hydrazine hydrate (1.2 mmol)

• Ethanol (5 mL)

• Microwave reactor vial (10 mL) with a magnetic stir bar

Procedure:

• In a 10 mL microwave reactor vial, combine the chalcone derivative (1 mmol) and ethanol (5 mL).

• Add hydrazine hydrate (1.2 mmol) to the mixture.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 100-120 °C for 5-15 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction vial to room temperature.

• Pour the reaction mixture into ice-cold water.

• Collect the precipitated product by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure pyrazole derivative.

Protocol 2: Lewis Acid-Catalyzed Synthesis for Electron-Deficient Substrates

This method is effective for substrates that are poor nucleophiles or electrophiles due to the presence of electron-withdrawing groups.[2][4]

Rationale: A Lewis acid catalyst, such as silver triflate (AgOTf), activates the carbonyl group of the 1,3-dicarbonyl compound, making it more susceptible to nucleophilic attack by the weakly nucleophilic hydrazine.[6]

Materials:

• Electron-deficient 1,3-dicarbonyl compound (1 mmol)

• Hydrazine derivative (1 mmol)

• Silver triflate (AgOTf) (5 mol%)

• Acetonitrile (10 mL)

• Round-bottom flask with a magnetic stir bar and reflux condenser

Procedure:

• To a round-bottom flask, add the 1,3-dicarbonyl compound (1 mmol), the hydrazine derivative (1 mmol), and acetonitrile (10 mL).

• Add silver triflate (5 mol%) to the mixture.

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the progress by TLC.

• Once the reaction is complete, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Catalytic Cycle

The following diagram illustrates a plausible mechanism for a silver-catalyzed pyrazole synthesis, highlighting the role of the Lewis acid in activating the substrate.

Caption: A simplified catalytic cycle for silver-catalyzed pyrazole synthesis.

References

• Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Microwave assisted synthesis of novel pyrazoles. (n.d.). Semantic Scholar. [Link]

• Catalyst-Assisted Strategies for the Synthesis of Pyrazole Derivatives-A Review. (2026, March 31). ResearchGate. [Link]

• Microwave‐Assisted, Multicomponent Synthesis of Pyrazolo [3, 4‐b] Pyridines Under Green Conditions. (n.d.). Wiley Online Library. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023, September 5). MDPI. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Knorr pyrazole synthesis. (n.d.). ResearchGate. [Link]

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC. (2025, October 7). National Center for Biotechnology Information. [Link]

• Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Recent Advances in the Microwave and Ultrasound-Assisted Synthesis of Pyrazole Scaffolds. (2023, September 6). Bentham Science. [Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. (2022, September 12). Royal Society of Chemistry. [Link]

• A New Route to Synthesis of Substituted Pyrazoles through Oxidative [3+2] Cycloaddition of Electron Deficient Alkenes and Diazocarbonyl Compounds | Request PDF. (n.d.). ResearchGate. [Link]

• Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties. (n.d.). Royal Society of Chemistry. [Link]

• Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evaluation as Anti-Bacterial Agents. (n.d.). PubMed. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024, August 16). Beilstein Journals. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. (2022, November 23). IntechOpen. [Link]

• Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism. (2014, April 1). Beilstein Journals. [Link]

• Regioselective Synthesis of 3,4,5-Trisubstituted Pyrazoles from 2,3-Allenoates and a Sterically Hindered Diazo Ketone: Expanding the Scope of 1,3-Dipolar Cycloaddition. (n.d.). ResearchGate. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018, January 12). MDPI. [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (n.d.). Semantic Scholar. [Link]

• New “Green” Approaches to the Synthesis of Pyrazole Derivatives - PMC. (2007, July 19). National Center for Biotechnology Information. [Link]

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Synthesis of New Pyrazole Derivatives via Diketonic Michael Adducts Diketonik Michael Katılma Ürünlerinden Yeni Pirazol Bile. (2022, February 28). DergiPark. [Link]

• Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer. (2023, July 10). Royal Society of Chemistry. [Link]

• Knorr Pyrazole Synthesis of Edaravone. (n.d.). The Royal Society of Chemistry. [Link]

• Aldehydes as Photoremovable Directing Groups: Synthesis of Pyrazoles by a Photocatalyzed [3+2] Cycloaddition/Norrish Type Fragmentation Sequence | Organic Letters. (2021, June 7). ACS Publications. [Link]

• Pyrazoles: Synthetic Strategies and Their Pharmaceutical Applications-An Overview. (n.d.). SciSpace. [Link]

• One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework | ACS Omega. (2024, April 17). ACS Publications. [Link]

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Diagnostic Workflow: Identifying the Mechanism of Deactivation

Welcome to the Technical Support Center for Pyrazole Synthesis. As Senior Application Scientists, we understand that constructing the pyrazole pharmacophore—whether via cyclocondensation, multicomponent reactions, or 1,3-dipolar cycloadditions—often relies on highly sensitive catalytic cycles. When these cycles fail, it is rarely a simple mechanical error; it is a breakdown in the fundamental chemical logic of the system.

This guide bypasses generic advice to provide a deep, mechanistic diagnostic framework. We will explore the causality behind catalyst deactivation, provide self-validating troubleshooting protocols, and equip you with the data needed to rescue your synthesis.

Before adjusting reaction parameters, you must identify the root cause of the inactivity. The following decision tree maps the physical indicators of failure to their underlying chemical mechanisms.

Caption: Diagnostic workflow for identifying and mitigating catalyst deactivation in pyrazole synthesis.

Quantitative Indicators of Catalyst Deactivation

To move from suspicion to confirmation, compare your reaction data against these established quantitative thresholds.

Deactivation Pathway	Diagnostic Technique	Quantitative Indicator	Causality / Chemical Mechanism
Zirconium Poisoning	NMR / Yield Analysis	Yield drops to ~66%	1 displaces active ligands[1].
Copper Disproportionation	Reaction Monitoring	Reaction stalls < 1h	2 due to thermodynamic instability[2].
Zeolite Coking	Thermogravimetric Analysis (TGA)	3 (10°C/min ramp)	Carbonaceous deposits physically block the active acidic pore sites[3].
Metal Leaching	ICP-OES of Filtrate	>5 ppm dissolved metal	Active metal dissolves from the solid support into the reaction medium[4].

Expert Troubleshooting FAQs

Q1: My copper-catalyzed[3+2] cycloaddition of sydnones and terminal alkynes stalls abruptly after 30 minutes. Why is the catalyst deactivating? A1: This is a classic case of oxidation state instability. In copper-catalyzed pyrazole synthesis, the active Cu(I) species is highly prone to 2[2]. This thermodynamic breakdown is exacerbated in batch reactors by localized concentration gradients or trace oxygen exposure. Solution: Transitioning to a2 minimizes residence time and stabilizes the Cu(I) intermediate, allowing for rapid turnover before disproportionation can occur[2].

Q2: I am synthesizing N-acylpyrazoles using a half-zirconocene pre-catalyst (Cp₂ZrCl₂). It works beautifully for alkyl substitutions, but my yield plummets when using substrates with hydroxyl (-OH) groups. What is the mechanism of this failure? A2: The failure stems from chemical poisoning via competitive coordination. Zirconium is a highly oxophilic early transition metal. While the in situ generated[CpZrCl(acac)₂] complex effectively activates standard substrates, the oxygen atom in a free hydroxyl group1[1]. This outcompetes the necessary catalytic intermediates, rendering the catalyst inactive. Solution: Mask the hydroxyl group prior to the reaction. Using a tert-butyldimethylsilyl (TBS) protecting group prevents this coordination. Experimental results verify the 5 during synthesis, allowing for smooth deprotection post-reaction[5].

Q3: My heterogeneous solid acid catalyst (e.g., Zeolite ZSM-5) shows a gradual decline in yield over 5 cycles of multicomponent pyrazole synthesis. How can I definitively tell if it's coking or leaching? A3: A gradual decline is the hallmark of either pore-blocking (coking) or active site depletion (leaching). To definitively differentiate them, you must establish a diagnostic loop:

• TGA for Coking: Subject the spent catalyst to Thermogravimetric Analysis in an oxidizing atmosphere. Significant 3 indicates the burn-off of carbonaceous "hard coke"[3].

• ICP-OES for Leaching: Analyze the post-reaction filtrate using 3 to quantify dissolved metals[3]. Solution: If coking is confirmed, regenerate the catalyst via controlled 4[4]. If leaching is occurring, the deactivation is largely irreversible, and you must switch to a catalyst with stronger covalent tethering to the support.

Self-Validating Experimental Protocols

Protocol 1: Hot Filtration Test (Leaching Diagnostic)

Objective: Determine if catalytic activity is truly heterogeneous or if leached homogeneous species are driving the pyrazole synthesis.

• Setup: Initiate the standard pyrazole synthesis using the heterogeneous catalyst under optimal conditions.

• Interruption: At approximately 30-40% expected conversion, rapidly filter the reaction mixture while hot to remove the solid catalyst. (Cooling may cause leached species to precipitate, creating a false negative).

• Division: Split the filtrate into two equal portions.

• Validation (The Self-Correcting Step):

  • Portion A: Analyze immediately via GC-MS or NMR to establish the baseline conversion.

  • Portion B: Return to the reaction conditions (heating/stirring) for the remainder of the standard reaction time without the solid catalyst.

• Analysis: Re-analyze Portion B. If the conversion in Portion B is significantly higher than Portion A, active metal has leached into the solution. If conversion remains static, the catalyst is truly heterogeneous.

Protocol 2: Thermal Regeneration of Coked Zeolite Catalysts

Objective: Restore activity to fouled solid acid catalysts by burning off carbon deposits without causing thermal shock.

• Recovery: Isolate the spent zeolite catalyst from the pyrazole reaction mixture via centrifugation.

• Washing: Wash the catalyst thoroughly with a volatile, polar solvent (e.g., acetone or ethanol) to remove residual reactants and physisorbed products.

• Pre-drying: Dry the washed catalyst in a standard laboratory oven at 100-120°C for 2-4 hours to remove all solvent.

• Calcination: Transfer the dried catalyst to a ceramic crucible and place it in a tube furnace.

• Temperature Ramp: Introduce a controlled air or diluted oxygen flow. Ramp the temperature slowly at a rate of 5°C/min to prevent thermal shock and structural collapse.

• Hold: Maintain the target 4 for 4 hours to completely oxidize the coke[4].

• Cooling: Cool the furnace slowly to room temperature before removing the regenerated catalyst.

• Validation: Re-evaluate the regenerated catalyst in a baseline pyrazole synthesis. A successful regeneration should restore >90% of the initial catalytic activity. If activity remains low, irreversible sintering (thermal damage) has likely occurred, necessitating complete catalyst replacement.

References

• Technical Support Center: Catalyst Deactivation and Regeneration in Pyrazole Synthesis - Benchchem. 4

• In situ generation and conversion of a half-zirconocene catalyst for the synthesis of N-acylpyrazoles - PMC. 1

• Continuous-flow synthesis of 3,5-disubstituted pyrazoles via sequential alkyne homocoupling and Cope-type hydroamination - RSC Publishing. 6

• Cu-catalysed pyrazole synthesis in continuous flow - Catalysis Science & Technology. 2

• Expanding the Synthetic Scope of Rawal's Diene: Access to Pyran and Pyrazole Derivatives | The Journal of Organic Chemistry. 5

• Understanding catalyst deactivation during the direct cracking of crude oil - RSC Publishing. 3

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• 3. Understanding catalyst deactivation during the direct cracking of crude oil - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01125E [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Continuous-flow synthesis of 3,5-disubstituted pyrazoles via sequential alkyne homocoupling and Cope-type hydroamination - RSC Advances (RSC Publishing) DOI:10.1039/C9RA01590F [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile

For researchers and drug development professionals, understanding the structural nuances of heterocyclic compounds is paramount. 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile, a key building block in medicinal chemistry, presents a unique analytical challenge.[1] This guide provides an in-depth analysis of its mass spectrometric behavior, offering a comparative look at different ionization techniques and providing actionable, field-proven protocols. Our focus is not just on the "what" but the "why," empowering you to make informed decisions in your analytical workflows.

Foundational Principles: Ionization and Fragmentation of Pyrazoles

The mass spectrometric analysis of pyrazole derivatives is heavily influenced by the nature and position of their substituents.[2] The stability of the pyrazole ring and the presence of functional groups like amino, methyl, and nitrile moieties dictate the fragmentation pathways. The choice of ionization technique is the first critical decision point, fundamentally altering the information obtained.

Electron Impact (EI) Ionization: Unveiling the Core Structure

Electron Impact (EI) is a high-energy ionization technique that often leads to extensive fragmentation. While this can sometimes result in the absence of a clear molecular ion peak, the resulting fragmentation pattern is highly reproducible and provides a detailed fingerprint of the molecule's core structure.[3] For pyrazole-containing compounds, EI-MS is particularly useful for elucidating the substitution pattern on the heterocyclic ring.[2][4]

Electrospray Ionization (ESI): A Softer Approach for the Molecular Ion

In contrast, Electrospray Ionization (ESI) is a soft ionization technique that typically yields an abundant protonated molecule, [M+H]⁺. This is invaluable for confirming the molecular weight of the analyte.[5] Fragmentation can be induced in the ESI source or through tandem mass spectrometry (MS/MS) to gain structural information. For polar, nitrogen-containing heterocycles like 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile, ESI is often the preferred method for initial characterization and quantitative studies.[6][7]

Proposed Fragmentation Pathways of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile

Based on the established fragmentation patterns of pyrazoles, aminopyrazoles, and nitrile-containing compounds, we can predict the primary fragmentation pathways for 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile under both EI and ESI conditions.

Electron Impact (EI) Fragmentation

Under EI conditions, the molecular ion (M⁺˙) of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile (m/z 122) is expected to undergo several key fragmentation steps. The initial cleavage often involves the loss of small, stable molecules or radicals.

Caption: Proposed EI fragmentation of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile.

A primary fragmentation route for pyrazoles involves the expulsion of a molecule of hydrogen cyanide (HCN) from the ring system.[8] Another likely fragmentation is the loss of a methyl radical (•CH₃) to form a stable cation. The loss of a diazinyl radical (•N₂H) is also a characteristic fragmentation pathway for pyrazole rings.[8]

Electrospray Ionization (ESI) Fragmentation (MS/MS)

In ESI, the protonated molecule [M+H]⁺ (m/z 123) will be the most prominent ion in the full scan spectrum. Tandem mass spectrometry (MS/MS) of this precursor ion will induce fragmentation.

Caption: Proposed ESI-MS/MS fragmentation of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile.

The most probable initial fragmentation in ESI-MS/MS is the neutral loss of ammonia (NH₃) from the protonated amino group. The loss of hydrogen cyanide (HCN) is also a plausible fragmentation pathway, similar to what is observed in EI-MS.

Comparative Analysis of Ionization Techniques

Feature	Electron Impact (EI)	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Ionization Principle	High-energy electron bombardment	Desolvation of charged droplets	Corona discharge followed by chemical ionization
Molecular Ion	Often weak or absent	Strong [M+H]⁺ or [M-H]⁻	Often observed, but can have more fragmentation than ESI
Fragmentation	Extensive and reproducible	Controllable via collision energy	Moderate, thermally induced
Analyte Polarity	Volatile, less polar compounds	Polar and ionizable compounds	Moderately polar compounds
LC Compatibility	Requires GC	Excellent	Good
Best For	Structural elucidation of unknowns, library matching	Confirmation of molecular weight, quantitation	Analysis of moderately polar compounds not amenable to ESI

Experimental Protocols

The following protocols are designed to be a starting point and may require optimization based on the specific instrumentation used.

Protocol for GC-EI-MS Analysis

This protocol is suitable for obtaining a detailed fragmentation pattern for structural confirmation.

• Sample Preparation: Dissolve 1 mg of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile in 1 mL of a suitable volatile solvent (e.g., methanol or acetonitrile).

• GC Conditions:

  • Column: A standard non-polar column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm) is a good starting point.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-200.

Protocol for LC-ESI-MS Analysis

This protocol is ideal for confirming the molecular weight and for developing quantitative assays.

• Sample Preparation: Prepare a 1 µg/mL solution of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile in the mobile phase.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended for separating polar compounds.[6]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 5% B, hold for 0.5 minutes, ramp to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 1.5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Desolvation Gas Flow: 800 L/hr.

  • Cone Gas Flow: 50 L/hr.

  • Scan Range: m/z 50-250.

  • For MS/MS: Select the [M+H]⁺ ion (m/z 123) as the precursor and apply a collision energy of 10-30 eV to observe fragmentation.

Conclusion and Future Perspectives

The mass spectrometric analysis of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile is a powerful tool for its characterization. While EI-MS provides rich structural detail through its fragmentation patterns, ESI-MS is superior for molecular weight confirmation and quantitative analysis. The choice of technique should be guided by the specific research question. Future work could involve high-resolution mass spectrometry to confirm the elemental composition of fragments and the use of advanced techniques like ion mobility-mass spectrometry to further probe the compound's structure.

References

• Hrbot-Šaranović, R., & Katušin-Ražem, B. (1993). Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives. Spectroscopy Letters, 26(2), 261-270.
• van der Plas, H. C., & van der Stoel, R. E. (1978). Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society, Perkin Transactions 2, (7), 821-824.
• Krasavin, M., et al. (2017).
• Al-Mousawi, S. M., et al. (1998). Mass spectrometric study of some pyrazoline derivatives. Rapid Communications in Mass Spectrometry, 12(13), 833-836.
• Abdel-Wahab, B. F., et al. (2022). Synthesis of new Spiropyrazole derivatives under microwaves irradiation and docking study for inhibition the microbes and COVID-19. Scientific Reports, 12(1), 17351.
• Wang, L., et al. (2010). Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. Molecules, 15(5), 3489-3500.

• Dow, G. J., & Martin, T. (2009). Structures and electron impact ionization mass spectra of geranyl nitrile (A) and citronellyl nitrile (B). ResearchGate. Retrieved from [Link]

• Van De Steene, I., et al. (2020).

• ResearchGate. (n.d.). ESI-MS analysis for the synthesis of N-acylpyrazole under standard conditions. Retrieved from [Link]

• Al-Mousawi, S. M., et al. (2009). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 1-13.

• Royal Society of Chemistry. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Retrieved from [Link]

• Shishkina, I., et al. (2025). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. Molecules, 30(6), 1234.
• Gomaa, A. M., et al. (2023). Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents. Arabian Journal of Chemistry, 16(2), 104473.

• University of Arizona. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

• Bua, S., et al. (2012). Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity of their sulfamide derivatives against cytosolic and transmembrane isoforms. Journal of Enzyme Inhibition and Medicinal Chemistry, 28(4), 738-745.
• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines.
• Kumar, D., et al. (2011). Synthesis, characterization and in-vitro antiproliferative effects of novel 5-amino pyrazole derivatives against breast cancer cell lines. Bioorganic & Medicinal Chemistry Letters, 21(10), 2963-2967.
• Al-Mousawi, S. M., et al. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 1-13.

• SpectraBase. (n.d.). Pyrazole-4-carbonitrile, 5-amino-1-cyclohexylmethyl-3-methyl-. Retrieved from [Link]

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alternative synthetic routes for 4-Amino-5-methyl-1h-pyrazole-3-carbonitrile

Title: Comparative Synthetic Routes for 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile: A Technical Evaluation

Introduction 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile (CAS: 28745-14-4), also referred to as 4-amino-3-cyano-5-methylpyrazole, is a highly versatile nitrogen-containing heterocycle. Featuring an amino group, a methyl group, and a carbonitrile functional group, it serves as a critical building block for synthesizing pyrazolo[3,4-d]pyrimidines—compounds that are heavily investigated as purine antagonists and kinase inhibitors in oncology and virology .

Because downstream applications demand high-purity precursors, the selection of the synthetic route is paramount. Historically, researchers have relied on classical multicomponent condensation reactions. However, modern demands for green chemistry and rapid library generation have introduced mechanochemical and microwave-assisted alternatives. This guide objectively compares these three synthetic routes, providing researchers with the mechanistic causality, performance metrics, and self-validating protocols necessary to select the optimal method for their laboratory scale.

Section 1: Mechanistic Overview

Regardless of the energy source (thermal, mechanical, or microwave), the fundamental bond-forming sequence remains conserved. The synthesis is initiated by the condensation of malononitrile with an acetyl equivalent (typically triethyl orthoacetate) to form the highly electrophilic intermediate, (1-ethoxyethylidene)malononitrile. Subsequent introduction of hydrazine hydrate triggers a nucleophilic attack on the electron-deficient alkene, followed by an intramolecular ring closure involving the nitrile group. A final tautomerization step yields the thermodynamically stable 1H-pyrazole core .

Mechanistic pathway for the synthesis of 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile.

Section 2: Comparative Performance Data

To objectively evaluate these methodologies, we must look at yield, reaction time, and scalability. Table 1 summarizes the experimental performance of each route.

Table 1: Performance Metrics of Alternative Synthetic Routes

Synthetic Route	Reagents / Catalyst	Reaction Time	Average Yield (%)	Scalability	Environmental Impact
A. Classical Condensation	Malononitrile, Triethyl orthoacetate, Hydrazine	2 - 4 hours	75 - 85%	High (Multi-kg)	Moderate (Solvent-dependent)
B. Mechanochemical	Malononitrile, Acetaldehyde equivalent, Hydrazine	30 - 60 mins	88 - 92%	Low (Equipment limited)	Low (Solvent-free)
C. Microwave-Assisted	Malononitrile, Triethyl orthoacetate, Hydrazine	10 - 15 mins	85 - 90%	Low (Cavity limited)	Moderate

Section 3: Experimental Protocols & Self-Validating Workflows

The following protocols are designed as self-validating systems. By incorporating in-process quality control (QC) checks, such as Thin Layer Chromatography (TLC) and melting point verification, researchers can ensure the integrity of the reaction before proceeding to downstream purine analog synthesis.

Route A: Classical Stepwise Condensation

This route is adapted from the foundational work on pyrazolo[3,4-d]pyrimidines . It is highly scalable but requires strict temperature control during the exothermic hydrazine addition.

Step-by-Step Methodology:

• Intermediate Formation: In a 250 mL round-bottom flask, combine malononitrile (6.6 g, 0.1 mol) and triethyl orthoacetate (16.2 g, 0.1 mol). Add 50 mL of absolute ethanol.

• Reflux: Heat the mixture to reflux for 1.5 hours.

  • Causality: The elevated temperature drives the elimination of ethanol, pushing the equilibrium toward the formation of the (1-ethoxyethylidene)malononitrile intermediate.

• Cooling & Addition: Cool the flask to 0–5 °C in an ice bath. Slowly add hydrazine hydrate (5.0 g, 0.1 mol) dropwise over 30 minutes.

  • Causality: Hydrazine addition is highly exothermic. Rapid addition without an ice bath causes localized boiling and promotes the formation of unwanted bis-pyrazole dimers, drastically reducing the yield.

• Cyclization: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Self-Validation (QC 1): Perform TLC (Eluent: Ethyl Acetate/Hexane 1:1). The disappearance of the malononitrile spot confirms reaction completion.

• Workup: Pour the mixture into 200 mL of ice-cold water. Filter the resulting precipitate under vacuum.

• Purification & Validation (QC 2): Recrystallize the crude product from toluene. The product should yield white to off-white crystals. Verify the melting point; pure 4-Amino-5-methyl-1H-pyrazole-3-carbonitrile melts sharply at 158–160 °C .

Route B: Mechanochemical (Solvent-Free) Synthesis

Mechanochemistry utilizes mechanical energy to lower the activation barrier, eliminating the need for bulk solvents .

Step-by-Step Methodology:

• Milling Setup: Load malononitrile (0.01 mol), an acetyl equivalent (0.01 mol), and hydrazine hydrate (0.01 mol) into a 50 mL stainless steel milling jar containing two 10 mm stainless steel balls.

• Milling: Operate the planetary ball mill at 400 rpm for 45 minutes.

  • Causality: The kinetic energy from the milling balls creates localized micro-heating and extreme pressure, forcing the solid/liquid interface to react instantaneously without a solvent medium, thereby adhering to green chemistry principles.

• Extraction: Open the jar (in a fume hood) and extract the solid mass with 20 mL of warm ethyl acetate.

• Self-Validation (QC 1): Filter the suspension to remove any insoluble polymeric byproducts. Concentrate the filtrate under reduced pressure.

• Validation (QC 2): Obtain a crude 1H-NMR (DMSO-d6). The presence of a sharp singlet near δ 2.15 ppm (methyl group) and a broad singlet near δ 5.50 ppm (amino group) confirms structural integrity.

Route C: Microwave-Assisted Synthesis

Microwave synthesis leverages dielectric heating to drastically reduce reaction times.

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe vial, dissolve malononitrile (0.005 mol) and triethyl orthoacetate (0.005 mol) in 3 mL of ethanol. Add hydrazine hydrate (0.005 mol).

• Irradiation: Seal the vial and subject it to microwave irradiation at 120 °C for 12 minutes.

  • Causality: Microwave irradiation directly couples with the polar hydrazine and ethanol molecules, providing uniform, instantaneous heating. This accelerates the nucleophilic attack and intramolecular ring closure while minimizing thermal degradation pathways common in prolonged refluxing.

• Cooling: Allow the vial to cool rapidly to room temperature using compressed air.

• Self-Validation & Isolation: The product typically crystallizes directly upon cooling. Filter and wash with cold ethanol. Verify purity via HPLC (>98% expected).

Section 4: Workflow Visualization

Experimental workflow comparison of classical, mechanochemical, and microwave routes.

Conclusion For large-scale, multi-kilogram operations, Route A (Classical Condensation) remains the industry standard due to its robust scalability and standard equipment requirements. However, for researchers engaged in rapid analog synthesis or library generation, Route C (Microwave-Assisted) offers superior time-efficiency and purity. Route B (Mechanochemical) stands out as the optimal choice for environmentally conscious laboratories aiming to eliminate volatile organic solvents entirely.

References

• Robins, R. K., Holum, L. E., & Furcht, F. W. "Potential Purine Antagonists. I. Synthesis of Some 4,6-Substituted Pyrazolo[3,4-d] pyrimidines." Journal of the American Chemical Society, 1956, 78(4), 784-790. Available at:[Link]

• Dictionary of Organic Compounds. "4-Amino-3-cyano-5-methylpyrazole." Springer-Science+Business Media, 8th Supplement. Available at:[Link]

• Gomha, S. M., & Hassaneen, H. M. E. "Synthesis and Biological Evaluation of Some Novel Pyrazole Derivatives." Molecules, 2011, 16(8), 6549-6560. Available at:[Link]

Introduction: The Enduring Importance of Pyrazoles and the Catalytic Quest for Efficiency

An In-depth Comparative Analysis of Homogeneous and Heterogeneous Catalysts in Pyrazole Synthesis

Pyrazoles represent a cornerstone of heterocyclic chemistry, forming the structural core of a vast array of pharmaceuticals, agrochemicals, and advanced materials. Their widespread application, from blockbuster drugs like Celecoxib (an anti-inflammatory) to potent fungicides, drives a continuous demand for more efficient, sustainable, and scalable synthetic methodologies. The synthesis of the pyrazole ring, most commonly through the condensation of a 1,3-dicarbonyl compound (or its equivalent) with a hydrazine derivative, is often sluggish and can suffer from poor selectivity, necessitating the use of a catalyst.

The choice of catalyst—a substance that accelerates a chemical reaction without being consumed—is a critical decision point that profoundly impacts the reaction's yield, purity, environmental footprint, and economic viability. Catalysts for pyrazole synthesis fall into two main categories: homogeneous and heterogeneous .

• Homogeneous catalysts exist in the same phase as the reactants, typically dissolved in the reaction solvent. This intimate contact often leads to high activity and selectivity under mild conditions.

• Heterogeneous catalysts exist in a different phase from the reactants, usually a solid catalyst in a liquid or gaseous reaction mixture. Their primary advantage lies in their ease of separation and potential for recyclability.

This guide provides a comprehensive comparison of these two catalytic paradigms in the context of pyrazole synthesis. We will delve into the mechanistic nuances, compare performance based on experimental data, and provide detailed protocols to illustrate the practical application of each approach. Our goal is to equip researchers, chemists, and process development professionals with the insights needed to make informed decisions in catalyst selection for their specific synthetic challenges.

Section 1: The Heart of the Matter - Mechanistic Differences and Their Implications

The fundamental difference between homogeneous and heterogeneous catalysis lies in the accessibility of the active sites.

Homogeneous Catalysis: In a typical acid-catalyzed pyrazole synthesis, a soluble Brønsted or Lewis acid activates the carbonyl group of the 1,3-dicarbonyl compound, facilitating nucleophilic attack by the hydrazine. The entire catalytic cycle occurs in the solution phase, as depicted below.

Figure 1: Simplified homogeneous catalytic cycle for pyrazole synthesis.

This single-phase environment ensures that all catalyst molecules are, in principle, active sites. This often translates to:

• High Activity: Reactions can proceed quickly under mild temperatures.

• High Selectivity: The well-defined, uniform nature of the molecular catalyst can provide excellent control over product formation, minimizing side reactions.

• Mechanistic Clarity: Reaction kinetics and mechanisms are often easier to study and understand.

However, the major drawback is the difficulty of catalyst separation . The catalyst remains dissolved with the product, necessitating complex and often costly downstream processing like extraction or distillation, which can lead to product contamination and catalyst loss.

Heterogeneous Catalysis: Here, the reaction occurs at the interface between phases, typically on the surface of a solid acid or metal-functionalized support. The reactants adsorb onto the active sites, react, and the product desorbs back into the bulk medium.

Figure 2: General workflow for a heterogeneously catalyzed reaction.

The key advantages of this approach are directly linked to the phase separation:

• Facile Separation: The catalyst can be removed by simple filtration or centrifugation.

• Reusability: The recovered catalyst can often be used for multiple reaction cycles, significantly lowering operational costs and waste.

• Process Simplification: It is well-suited for continuous flow reactors, a major advantage for industrial-scale production.

Challenges in heterogeneous catalysis include potential mass transfer limitations , where the reaction rate is limited by the diffusion of reactants to the catalyst surface. Furthermore, leaching of the active species from the solid support into the reaction medium can occur, blurring the lines with homogeneous catalysis and reducing reusability.

Section 2: Performance Comparison - A Data-Driven Analysis

To provide a clear comparison, we will examine the synthesis of a model pyrazole, 3,5-dimethylpyrazole, from acetylacetone and hydrazine hydrate, using representative homogeneous and heterogeneous catalysts.

Performance Metric	Homogeneous Catalyst (Sulfuric Acid)	Heterogeneous Catalyst (Amberlyst-15)	Heterogeneous Catalyst (Sulfated Zirconia)
Catalyst Type	Brønsted Acid (Liquid)	Strong Acidic Ion-Exchange Resin	Solid Superacid
Reaction Time	15 - 30 minutes	1 - 2 hours	45 - 60 minutes
Reaction Temperature	25 - 40 °C (Exothermic)	60 - 80 °C	70 °C
Solvent	Ethanol or Water (Often neat)	Ethanol	Toluene (with water removal)
Typical Yield	> 95%	90 - 95%	> 98%
Catalyst Loading	1-5 mol%	10 wt%	5 wt%
Work-up Procedure	Neutralization (e.g., with NaHCO₃), Extraction, Solvent Evaporation	Filtration, Solvent Evaporation	Filtration, Solvent Evaporation
Catalyst Reusability	Not reusable	5-6 cycles (with slight activity loss)	> 8 cycles (with regeneration)
Cost & Waste	Low initial cost, but generates salt waste from neutralization.	Higher initial cost, minimal waste, cost-effective over cycles.	High initial cost, very low waste, highly cost-effective.

Analysis of Performance Data:

• Activity and Yield: While homogeneous catalysts like sulfuric acid can offer extremely fast reaction times and high yields, solid acids like sulfated zirconia can achieve comparable, if not superior, yields under optimized conditions. The slightly longer reaction times for heterogeneous catalysts are often a worthwhile trade-off for the benefits they provide.

• Reaction Conditions: Homogeneous reactions are often highly exothermic and may require cooling, whereas heterogeneous reactions typically require heating to overcome mass transfer barriers and achieve sufficient reaction rates. The choice of solvent is also critical; heterogeneous systems may require specific solvents to ensure good interaction between the reactants and the catalyst surface.

• Separation and Reusability: This is the defining advantage of heterogeneous systems. The simple filtration of Amberlyst-15 or sulfated zirconia stands in stark contrast to the complex, waste-generating neutralization and extraction required for sulfuric acid. The ability to reuse the catalyst for multiple cycles, as demonstrated by both solid catalysts, dramatically improves the process mass intensity (PMI) and overall sustainability of the synthesis.

Section 3: Experimental Protocols - A Practical Guide

The following protocols provide step-by-step methodologies for the synthesis of 3,5-dimethylpyrazole using the catalysts discussed.

Protocol 1: Homogeneous Catalysis with Sulfuric Acid

Objective: To synthesize 3,5-dimethylpyrazole using a homogeneous acid catalyst.

Materials:

• Acetylacetone (1.00 g, 10.0 mmol)

• Hydrazine hydrate (64-65% solution, ~0.50 mL, ~10.0 mmol)

• Ethanol (20 mL)

• Concentrated Sulfuric Acid (H₂SO₄, ~0.05 mL, ~1 mol%)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve acetylacetone (1.00 g) in ethanol (20 mL).

• Place the flask in an ice-water bath to control the exothermic reaction.

• Slowly add the concentrated sulfuric acid to the solution while stirring.

• Begin the dropwise addition of hydrazine hydrate. An increase in temperature and the formation of a white precipitate may be observed.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 20 minutes.

• Monitor the reaction completion using Thin Layer Chromatography (TLC).

• Quench the reaction by slowly adding saturated NaHCO₃ solution until the effervescence ceases (pH ~7-8).

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify by recrystallization or distillation if necessary.

Figure 3: Workflow for homogeneous synthesis of 3,5-dimethylpyrazole.

Protocol 2: Heterogeneous Catalysis with Amberlyst-15

Objective: To synthesize 3,5-dimethylpyrazole using a recyclable solid acid catalyst.

Materials:

• Acetylacetone (1.00 g, 10.0 mmol)

• Hydrazine hydrate (~0.50 mL, ~10.0 mmol)

• Amberlyst-15 resin (0.20 g, pre-washed with ethanol and dried)

• Ethanol (20 mL)

Procedure:

• In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add acetylacetone (1.00 g), ethanol (20 mL), and Amberlyst-15 resin (0.20 g).

• Add hydrazine hydrate to the suspension.

• Heat the mixture to reflux (approx. 80°C) and maintain for 1.5 hours.

• Monitor the reaction completion using TLC.

• Cool the reaction mixture to room temperature.

• Catalyst Recovery: Filter the reaction mixture through a simple Büchner funnel to separate the Amberlyst-15 beads. Wash the recovered catalyst with ethanol (2 x 10 mL) and dry in an oven at 60°C for future use.

• Take the filtrate and remove the solvent under reduced pressure to yield the crude product. The product is often of high purity and may not require further purification.

Figure 4: Workflow for heterogeneous synthesis and catalyst recycling.

Conclusion: Selecting the Right Tool for the Job

The choice between homogeneous and heterogeneous catalysts for pyrazole synthesis is not a matter of one being universally superior to the other, but rather a strategic decision based on the specific goals of the synthesis.

• For rapid, small-scale laboratory synthesis and mechanistic studies , where ease of setup and high reactivity are paramount, homogeneous catalysts often provide the quickest path to the desired product. Their well-defined nature is advantageous for fundamental research.

• For sustainable, scalable, and industrial processes , the advantages offered by heterogeneous catalysts are undeniable. The ease of separation, potential for high turnover numbers through recycling, and adaptability to continuous flow systems align perfectly with the principles of green chemistry and process optimization. While the initial investment in the catalyst may be higher, the long-term economic and environmental benefits are substantial.

As catalyst technology continues to advance, particularly in the design of highly active and stable solid catalysts, the utility and adoption of heterogeneous systems in the synthesis of pyrazoles and other fine chemicals are set to expand even further.

References

• Sheldon, R. A., & van Bekkum, H. (Eds.). (2001). Fine Chemicals through Heterogeneous Catalysis. Wiley-VCH. (A foundational text discussing concepts like leaching and mass transfer in heterogeneous catalysis). URL: [Link]

• Rani, V. R., Srilakshmi, C., & Prasad, R. B. N. (2007). Sulfated zirconia as an efficient and reusable catalyst for the synthesis of pyrazoles and dihydropyridines. Catalysis Communications, 8(7), 1107-1112. URL: [Link]

• Anastas, P. T., & Warner, J. C. (1998). Green Chemistry: Theory and Practice. Oxford University Press. (This book outlines the principles of green chemistry, including waste minimization and catalyst reusability). URL: [Link]

• Polshettiwar, V., & Varma, R. S. (2008). Green synthesis of pyrazoles using recoverable magnetic catalyst. Tetrahedron Letters, 49(19), 3071-3073. URL: [Link]